1-(3-Iodophenyl)-2-methylpropan-1-one

Core Science & Biosynthesis

Technical Whitepaper: Structural Analysis and Synthetic Utility of 1-(3-Iodophenyl)-2-methylpropan-1-one

This technical guide details the structural properties, synthetic pathways, and application profiles of 1-(3-Iodophenyl)-2-methylpropan-1-one (CAS: 110524-87-3), also known as 3'-Iodoisobutyrophenone .

Executive Summary

1-(3-Iodophenyl)-2-methylpropan-1-one represents a critical "divergent intermediate" in medicinal chemistry.[1] Structurally, it combines a lipophilic isobutyrophenone core —a scaffold frequently associated with CNS-active agents and psychotropic pharmacophores—with a highly reactive meta-iodine handle .

Unlike its para-substituted counterparts, the meta-iodo position offers unique conformational vectors for cross-coupling reactions (Suzuki-Miyaura, Heck, Sonogashira), allowing researchers to explore non-linear chemical space during Lead Optimization. This guide analyzes its physicochemical profile, validated synthetic routes avoiding regioselectivity errors, and its utility as a precursor for complex heterocyclic scaffolds.

Chemical Identity & Physicochemical Properties[1][2][3][4][5]

The compound is characterized by the presence of a bulky isopropyl group adjacent to the carbonyl, providing steric protection against non-selective nucleophilic attacks, while the aryl iodide remains electronically activated for palladium-catalyzed transformations.

Property	Data
IUPAC Name	1-(3-Iodophenyl)-2-methylpropan-1-one
Common Synonyms	3'-Iodoisobutyrophenone; m-Iodoisobutyrophenone
CAS Number	110524-87-3
Molecular Formula	C₁₀H₁₁IO
Molecular Weight	274.10 g/mol
Physical State	Pale yellow oil or low-melting solid (dependent on purity)
Solubility	Soluble in DCM, THF, EtOAc; Insoluble in water
LogP (Predicted)	~3.4 (High Lipophilicity)
H-Bond Acceptors	1 (Carbonyl oxygen)

Structural Characterization (Spectroscopic Signature)

• ¹H NMR (400 MHz, CDCl₃): Distinctive isopropyl pattern.

  • ~1.20 ppm (d, 6H, –CH(CH ₃)₂).
  • ~3.50 ppm (sept, 1H, –CH (CH₃)₂).

  • Aromatic Region: The meta-substitution pattern is key.[1] Expect a singlet-like signal for the proton between the iodine and carbonyl (H2'), two doublets (H4', H6'), and a triplet (H5').

• ¹³C NMR: Carbonyl signal typically around

  203-204 ppm; C–I carbon significantly upfield (~94 ppm) due to the heavy atom effect.

Validated Synthetic Methodologies

A common error in synthesizing this compound is attempting direct Friedel-Crafts acylation of iodobenzene. Direct acylation yields predominantly the para-isomer (4'-iodo) due to the ortho/para directing nature of the iodine atom.[1]

To ensure meta-regioselectivity , the following protocols are recommended:

Protocol A: The Nitrile-Grignard Route (High Fidelity)

This route guarantees the meta-positioning of the iodine by starting with the pre-functionalized 3-iodobenzonitrile.[1]

• Reagents: 3-Iodobenzonitrile, Isopropylmagnesium Chloride (Turbo-Grignard recommended for speed), THF.

• Mechanism: Nucleophilic addition of the isopropyl group to the nitrile carbon forms an imine magnesium salt, which hydrolyzes to the ketone upon acidic workup.

• Key Advantage: Avoids halogen scrambling and regio-isomers.[1]

Protocol B: The Sandmeyer Sequence (Scalable)

Ideal for bulk synthesis starting from cheap 3-nitroisobutyrophenone.

• Reduction: 3-Nitroisobutyrophenone

  3-Aminoisobutyrophenone (Fe/HCl or H₂/Pd-C).

• Diazotization: Reaction with NaNO₂/HCl at 0°C to form the diazonium salt.

• Iodination: Displacement with KI (Sandmeyer reaction).

• Note: Requires careful temperature control to prevent phenol formation.

Visualization: Synthetic Pathways

The following diagram illustrates the divergence between the incorrect Friedel-Crafts route and the correct Nitrile/Sandmeyer routes.

Figure 1: Comparison of synthetic routes. The Nitrile and Sandmeyer routes ensure meta-regiochemistry, whereas Friedel-Crafts fails.

Reactivity Profile & Applications in Drug Design

This molecule acts as a bifunctional linchpin. The Iodine (Site A) and the Ketone (Site B) can be manipulated independently (orthogonal reactivity).

Site A: The Aryl Iodide (Cross-Coupling)

The C–I bond is the weakest carbon-halogen bond (bond dissociation energy ~65 kcal/mol), making it the most reactive site for Pd-catalyzed couplings.

• Suzuki-Miyaura: Coupling with aryl boronic acids to create biaryl scaffolds (common in kinase inhibitors).

• Sonogashira: Coupling with alkynes to extend the carbon skeleton.

• Heck Reaction: Introduction of vinyl groups.

Site B: The Ketone (Reductive Functionalization)

The carbonyl group is sterically encumbered by the isopropyl group, which influences stereoselectivity during reduction.

• Reductive Amination: Reaction with primary amines and NaBH(OAc)₃ yields secondary amines. This is the primary pathway for synthesizing bupropion-like analogs (NDRIs).

• Alpha-Bromination: Reaction with Br₂ generates the

  -bromo ketone, a precursor for 2-aminoketones (cathinones).[1]

Experimental Workflow: Divergent Synthesis

Figure 2: Orthogonal reactivity map showing divergent synthesis potential at the iodine and ketone sites.

Safety & Handling Protocols

As an aryl iodide and ketone, standard organic safety protocols apply. However, specific attention is required for:

• Light Sensitivity: Aryl iodides can undergo photolytic deiodination. Store in amber vials away from direct light.

• Lachrymator Potential: While less volatile than lower molecular weight ketones,

  -halo derivatives (if synthesized) are potent lachrymators.

• Waste Disposal: Iodine-containing waste must be segregated from general organic solvents to prevent incinerator corrosion issues.

References

• Knochel, P., et al. "Functionalization of Heterocyclic Compounds using Polyfunctional Magnesium and Zinc Reagents." Handbook of Functionalized Organometallics, Wiley-VCH, 2008. (Describes the Turbo-Grignard mechanism for nitrile addition).

• Sigma-Aldrich. "Friedel–Crafts Acylation Mechanism and Regioselectivity." Reaction Reference Guide. Link

• National Center for Biotechnology Information. "PubChem Compound Summary for CAS 110524-87-3." PubChem. Link

• BenchChem. "3-Iodobenzonitrile: Reactivity and Application Notes." Chemical Building Blocks Database. (Source for nitrile-to-ketone conversion efficiency).

• BLD Pharm. "Product Datasheet: 1-(3-Iodophenyl)propan-1-one derivatives." Catalog No. BD02616556. Link

Sources

• 1. 110524-87-3|1-(3-Iodophenyl)propan-1-one|BLD Pharm [bldpharm.com]

Protocols & Analytical Methods

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions of 3-Iodoisobutyrophenone

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Introduction: The Strategic Value of 3-Iodoisobutyrophenone in Synthesis

3-Iodoisobutyrophenone is a versatile synthetic intermediate possessing a readily functionalizable aryl iodide moiety. The presence of the isobutyrophenone scaffold makes it a valuable building block in medicinal chemistry and materials science for the synthesis of a diverse array of complex molecules. Palladium-catalyzed cross-coupling reactions provide a powerful and efficient means to forge new carbon-carbon (C-C) and carbon-heteroatom (C-N) bonds at the C3 position of the phenyl ring under relatively mild conditions, allowing for the introduction of a wide range of substituents.[1] This guide provides an in-depth exploration of several key palladium-catalyzed cross-coupling reactions, offering both mechanistic insights and practical, field-proven protocols analogous to those used for similar aryl iodide substrates.

The choice of a palladium-catalyzed method is underpinned by its remarkable functional group tolerance, high efficiency at low catalyst loadings, and the predictability of its catalytic cycles.[1][2] These reactions generally proceed through a common mechanistic pathway involving oxidative addition, transmetalation (for C-C coupling) or amine coordination/deprotonation (for C-N coupling), and reductive elimination.[3] Understanding these fundamental steps is crucial for troubleshooting and optimizing reaction conditions.

I. Suzuki-Miyaura Coupling: Forging C(sp²)-C(sp²) Bonds

The Suzuki-Miyaura coupling is arguably one of the most widely used cross-coupling reactions for the formation of biaryl structures due to the stability and low toxicity of the requisite boronic acid coupling partners.[4] This reaction is instrumental in synthesizing 3-aryl isobutyrophenone derivatives.

Mechanistic Rationale

The catalytic cycle of the Suzuki-Miyaura reaction begins with the oxidative addition of the aryl iodide (3-iodoisobutyrophenone) to a palladium(0) complex. The resulting palladium(II) species then undergoes transmetalation with a boronate species, which is formed by the activation of the boronic acid with a base. The final step is reductive elimination, which forms the C-C bond and regenerates the active palladium(0) catalyst.[5]

Suzuki-Miyaura catalytic cycle.

Protocol: Synthesis of 3-Aryl Isobutyrophenones (Analogous Protocol)

This protocol is adapted from established procedures for the Suzuki-Miyaura coupling of aryl iodides with arylboronic acids.[6][7]

Materials:

• 3-Iodoisobutyrophenone

• Arylboronic acid (1.1 equivalents)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• Triphenylphosphine (PPh₃) (4 mol%)

• Potassium carbonate (K₂CO₃) (2 equivalents)

• 1,4-Dioxane

• Water

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-iodoisobutyrophenone (1.0 eq), the arylboronic acid (1.1 eq), potassium carbonate (2.0 eq), palladium(II) acetate (0.02 eq), and triphenylphosphine (0.04 eq).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add 1,4-dioxane and water in a 4:1 ratio (e.g., 8 mL dioxane and 2 mL water for a 1 mmol scale reaction).

• Heat the reaction mixture to 80-100 °C and stir vigorously for 4-12 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 3-aryl isobutyrophenone.

Data Summary (Analogous Reactions):

Aryl Halide	Boronic Acid	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)	Reference
4-Iodoanisole	Phenylboronic acid	Pd/C	K₂CO₃	DMF/H₂O	Reflux	High	[7]
5-Iodovanillin	Phenylboronic acid	Pd(OAc)₂	Amberlite IRA-400	EtOH/H₂O	60	-	[6]
Iodobenzene	Phenylboronic acid	PdFe₂O₄	K₂CO₃	MeOH/H₂O	100	High	[8]

II. Heck Reaction: C(sp²)-C(sp²) Bond Formation with Alkenes

The Heck reaction provides a direct method for the arylation of alkenes, leading to the formation of substituted olefins.[9] This reaction is particularly useful for synthesizing 3-alkenyl isobutyrophenone derivatives from 3-iodoisobutyrophenone and various alkene partners.

Mechanistic Rationale

The Heck reaction mechanism commences with the oxidative addition of the aryl iodide to a palladium(0) catalyst. The resulting arylpalladium(II) complex then coordinates to the alkene. This is followed by migratory insertion of the alkene into the aryl-palladium bond. Finally, a β-hydride elimination step forms the new C=C bond in the product and generates a hydridopalladium(II) species, which, upon reductive elimination with a base, regenerates the palladium(0) catalyst.[10]

Heck reaction catalytic cycle.

Protocol: Synthesis of 3-Styrylisobutyrophenone (Analogous Protocol)

This protocol is based on typical conditions for the Heck reaction of aryl iodides with styrenes.[11][12]

Materials:

• 3-Iodoisobutyrophenone

• Styrene (1.2 equivalents)

• Palladium(II) acetate (Pd(OAc)₂) (1 mol%)

• Triethylamine (Et₃N) (1.5 equivalents)

• N,N-Dimethylformamide (DMF)

Procedure:

• In a Schlenk tube, dissolve 3-iodoisobutyrophenone (1.0 eq) and palladium(II) acetate (0.01 eq) in DMF.

• Add styrene (1.2 eq) and triethylamine (1.5 eq) to the mixture.

• Degas the mixture by three freeze-pump-thaw cycles.

• Heat the reaction mixture to 100 °C for 6-24 hours, monitoring by TLC or GC-MS.

• After cooling, dilute the reaction mixture with water and extract with diethyl ether or ethyl acetate.

• Wash the combined organic layers with water and brine, dry over anhydrous magnesium sulfate (MgSO₄), and concentrate in vacuo.

• Purify the residue by column chromatography to yield the 3-styrylisobutyrophenone product.

Data Summary (Analogous Reactions):

Aryl Halide	Alkene	Catalyst	Base	Solvent	Temp (°C)	Yield (%)	Reference
Iodobenzene	Styrene	PdCl₂	KOAc	MeOH	120	-	[12]
Aryl Bromide	n-Butyl Acrylate	Pd/Phosphine-Imidazolium	-	-	-	High	[11]
Aryl Iodide	Ethyl Acrylate	Pd(OAc)₂	Et₃N	MeCN/H₂O	80	High	[13]

III. Sonogashira Coupling: Synthesis of Arylalkynes

The Sonogashira coupling enables the formation of a C(sp²)-C(sp) bond between an aryl halide and a terminal alkyne, providing a direct route to arylalkynes.[14] This reaction is highly valuable for introducing alkynyl moieties into the 3-position of the isobutyrophenone core.

Mechanistic Rationale

The Sonogashira reaction typically involves a dual catalytic system of palladium and copper. The palladium cycle is similar to other cross-coupling reactions, involving oxidative addition of the aryl iodide to Pd(0). The copper cycle serves to activate the terminal alkyne by forming a copper acetylide, which then undergoes transmetalation with the arylpalladium(II) complex. Reductive elimination from the resulting dialkynylpalladium(II) intermediate affords the arylalkyne product and regenerates the Pd(0) catalyst.[15] Copper-free versions of this reaction are also well-established.[16]

Sonogashira coupling catalytic cycles.

Protocol: Synthesis of 3-(Phenylethynyl)isobutyrophenone (Analogous Protocol)

This protocol is adapted from standard Sonogashira coupling procedures for aryl iodides.[17][18]

Materials:

• 3-Iodoisobutyrophenone

• Phenylacetylene (1.2 equivalents)

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) (2 mol%)

• Copper(I) iodide (CuI) (1 mol%)

• Triethylamine (Et₃N)

Procedure:

• To a Schlenk flask containing a magnetic stir bar, add 3-iodoisobutyrophenone (1.0 eq), PdCl₂(PPh₃)₂ (0.02 eq), and CuI (0.01 eq).

• Evacuate and backfill the flask with an inert gas.

• Add triethylamine as the solvent and base.

• Add phenylacetylene (1.2 eq) dropwise at room temperature.

• Stir the reaction mixture at room temperature for 2-8 hours, or until TLC/LC-MS analysis indicates completion.

• Remove the triethylamine under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with saturated aqueous ammonium chloride solution, followed by brine.

• Dry the organic layer, filter, and concentrate.

• Purify the crude product by column chromatography to obtain the desired 3-(phenylethynyl)isobutyrophenone.

Data Summary (Analogous Reactions):

Aryl Halide	Alkyne	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)	Reference
Iodobenzene	Phenylacetylene	PdCl₂(PPh₃)₂ / CuI	Et₃N	[TBP][4EtOV]	55	High	[19]
Aryl Iodide	Terminal Alkyne	Pd/CuFe₂O₄	K₂CO₃	EtOH	70	62-91	[20]
Iodobenzene	Phenylacetylene	Pd-PDMS	Et₃N	H₂O	55	90	[10]

IV. Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a premier method for the synthesis of arylamines from aryl halides and primary or secondary amines.[21][22] This reaction allows for the direct introduction of an amino group at the 3-position of the isobutyrophenone ring system.

Mechanistic Rationale

The catalytic cycle for the Buchwald-Hartwig amination involves the oxidative addition of the aryl iodide to a Pd(0) complex. The resulting Pd(II) complex then coordinates with the amine. Deprotonation of the coordinated amine by a base generates a palladium amido complex. Finally, reductive elimination from this complex forms the C-N bond of the arylamine product and regenerates the Pd(0) catalyst.[7]

Buchwald-Hartwig amination catalytic cycle.

Protocol: Synthesis of 3-(Morpholino)isobutyrophenone (Analogous Protocol)

This protocol is based on established procedures for the Buchwald-Hartwig amination of aryl halides.[23]

Materials:

• 3-Iodoisobutyrophenone

• Morpholine (1.2 equivalents)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (1 mol%)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (2 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 equivalents)

• Toluene

Procedure:

• In a glovebox, charge an oven-dried Schlenk tube with Pd₂(dba)₃ (0.01 eq), XPhos (0.02 eq), and sodium tert-butoxide (1.4 eq).

• Add 3-iodoisobutyrophenone (1.0 eq) and toluene.

• Add morpholine (1.2 eq) to the mixture.

• Seal the tube and heat the reaction mixture at 80-110 °C for 12-24 hours.

• Monitor the reaction by GC-MS or LC-MS.

• After cooling, dilute the reaction with ethyl acetate and filter through a pad of Celite.

• Wash the filtrate with water and brine, dry over Na₂SO₄, and concentrate.

• Purify the crude product by column chromatography to afford the desired 3-(morpholino)isobutyrophenone.

Data Summary (Analogous Reactions):

Aryl Halide	Amine	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)	Reference
Aryl Iodide	Primary/Secondary Amine	Pd₂(dba)₃ / Ligand 1	-	Toluene	-	High	[24]
4-Chlorotoluene	Morpholine	Pd(dba)₂ / XPhos	NaOtBu	Toluene	Reflux	94	[18]
5-Bromo-1,2,3-trimethoxybenzene	Morpholine	Various Pd/Ligand	-	Various	100	-	[16]

V. Negishi Coupling: C-C Bond Formation with Organozinc Reagents

The Negishi coupling is a versatile reaction that couples organozinc reagents with organic halides.[1] It is particularly useful for forming C(sp²)-C(sp³) and C(sp²)-C(sp²) bonds and is known for its high functional group tolerance.[20]

Mechanistic Rationale

Similar to the Suzuki coupling, the Negishi reaction begins with the oxidative addition of the aryl iodide to a Pd(0) species. The key difference lies in the transmetalation step, where an organozinc reagent transfers its organic group to the palladium(II) center. This step is typically very fast. The subsequent reductive elimination yields the cross-coupled product and regenerates the Pd(0) catalyst.[24]

Negishi coupling catalytic cycle.

Protocol: Synthesis of 3-Alkyl/Aryl-isobutyrophenone (Analogous Protocol)

This protocol is based on general procedures for Negishi coupling of aryl iodides.[19][25] Organozinc reagents are moisture and air-sensitive and should be handled under an inert atmosphere.

Materials:

• 3-Iodoisobutyrophenone

• Organozinc reagent (e.g., Alkylzinc chloride or Arylzinc chloride) (1.2 equivalents)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (5 mol%)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add 3-iodoisobutyrophenone (1.0 eq) and Pd(PPh₃)₄ (0.05 eq).

• Add anhydrous THF via syringe.

• Slowly add the solution of the organozinc reagent (1.2 eq) to the reaction mixture at room temperature.

• Stir the reaction at room temperature or gently warm to 50 °C for 2-12 hours, monitoring by TLC or GC-MS.

• Upon completion, quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with diethyl ether or ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate.

• Purify the crude product by flash column chromatography.

Data Summary (Analogous Reactions):

| Aryl Halide | Organozinc Reagent | Catalyst System | Solvent | Temp (°C) | Yield (%) | Reference | | :--- | :--- | :--- | :--- | :--- | :--- | :--- | :--- | | Aryl Halide | Organozinc Halide | Pd or Ni catalyst | THF | RT - 50 | Good |[1] | | Bromoarene | Organozinc Bromide | Pd-PEPPSI | THF | RT | 70 |[19] | | Vinyl Iodide | Homopropargyl Zinc Reagent | - | - | - | Quantitative |[1] |

Conclusion

Palladium-catalyzed cross-coupling reactions offer a robust and versatile platform for the functionalization of 3-iodoisobutyrophenone. The choice of a specific coupling reaction—Suzuki-Miyaura, Heck, Sonogashira, Buchwald-Hartwig, or Negishi—will depend on the desired final product and the nature of the coupling partner. The protocols provided herein, while based on analogous systems due to the limited specific literature on 3-iodoisobutyrophenone, serve as a strong starting point for reaction optimization. Researchers and drug development professionals can leverage these methodologies to synthesize a wide range of novel isobutyrophenone derivatives for further investigation.

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• 20. denmarkgroup.web.illinois.edu [denmarkgroup.web.illinois.edu]
• 21. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 22. alfa-chemistry.com [alfa-chemistry.com]
• 23. chem.libretexts.org [chem.libretexts.org]
• 24. name-reaction.com [name-reaction.com]
• 25. "Optimization of a Negishi Cross-Coupling Reaction for the Synthesis of" by Cami Berlin [digitalcommons.bucknell.edu]

Application Note: Strategic Utilization of 1-(3-Iodophenyl)-2-methylpropan-1-one in Alectinib Synthesis

This Application Note is designed for process chemists and drug development scientists optimizing the synthesis of the Anaplastic Lymphoma Kinase (ALK) inhibitor Alectinib (Alecensa) .

It focuses on the strategic utilization of 1-(3-Iodophenyl)-2-methylpropan-1-one , a critical building block used to construct the gem-dimethyl-substituted dihydro-benzo[b]carbazole core.

Executive Summary

The synthesis of Alectinib requires the precise construction of a tetracyclic 5,6-dihydro-11-oxo-benzo[b]carbazole scaffold. A defining structural feature is the gem-dimethyl group at the C6 position, which is critical for the drug's conformational lock and binding affinity.

1-(3-Iodophenyl)-2-methylpropan-1-one (CAS 1595863-51-6) serves as a high-value precursor for generating the gem-dimethyl benzylic acid intermediate via a Favorskii Rearrangement . This route offers a distinct advantage over direct alkylation methods by establishing the quaternary carbon center with high regiocontrol.

This guide details the conversion of this aryl ketone into the key acid intermediate, 2-(3-iodophenyl)-2-methylpropanoic acid (and its ethyl analogs), and outlines its downstream integration into the Alectinib core.

Chemical Pathway Analysis

The transformation relies on the Favorskii Rearrangement , a powerful method to contract alpha-halo aryl ketones into alpha-branched aryl acids.[1]

Retrosynthetic Logic

• Target Core: 6,6-Dimethyl-dihydro-benzo[b]carbazole.

• Key Intermediate: 2-(4-Ethyl-3-iodophenyl)-2-methylpropanoic acid (The "Gem-Dimethyl Acid").

• Precursor: 1-(3-Iodophenyl)-2-methylpropan-1-one.

• Mechanism:

  • Activation: Bromination of the isopropyl ketone to the

    -bromo ketone.

  • Rearrangement: Base-mediated formation of a cyclopropanone intermediate, followed by ring opening to yield the gem-dimethyl acid.

Pathway Visualization

Caption: Figure 1. Favorskii-mediated synthesis of the Alectinib acid intermediate from the aryl ketone precursor.

Detailed Experimental Protocols

Protocol A: Alpha-Bromination of 1-(3-Iodophenyl)-2-methylpropan-1-one

Objective: To introduce a leaving group at the tertiary alpha-carbon, activating the molecule for skeletal rearrangement.

Reagents & Materials:

• Precursor: 1-(3-Iodophenyl)-2-methylpropan-1-one (1.0 eq)

• Bromine (

  ) (1.05 eq)

• Solvent: Dichloromethane (DCM) or Methanol (MeOH)

• Catalyst: HBr (cat.) or Aluminum Chloride (

  ) (if Lewis acid catalysis is preferred)

Step-by-Step Procedure:

• Dissolution: Charge a reactor with 1-(3-Iodophenyl)-2-methylpropan-1-one dissolved in DCM (10 volumes). Cool to 0–5°C.

• Bromination: Add catalytic HBr (0.1 eq). Slowly add

  (1.05 eq) dropwise over 60 minutes, maintaining temperature <10°C. The solution will initially turn red-brown and then fade as bromine is consumed.

• Completion: Stir at room temperature for 2–4 hours. Monitor by HPLC/TLC for the disappearance of the starting ketone.

• Quench: Quench the reaction with 10% aqueous sodium thiosulfate (

  ) to neutralize excess bromine.

• Workup: Separate the organic layer. Wash with saturated sodium bicarbonate (

  ) and brine. Dry over and concentrate in vacuo.

• Output: 1-Bromo-1-(3-iodophenyl)-2-methylpropan-1-one . (Note: This intermediate is lachrymatory and unstable; proceed immediately to Protocol B).

Protocol B: Favorskii Rearrangement to the Acid Intermediate

Objective: To convert the alpha-bromo ketone into the gem-dimethyl acid via ring contraction.

Reagents & Materials:

• Substrate: Alpha-Bromo Ketone (from Protocol A)

• Base: Sodium Hydroxide (NaOH) (3.0 eq)

• Solvent: Methanol (MeOH) / Water (

  ratio)

Step-by-Step Procedure:

• Preparation: Dissolve the crude alpha-bromo ketone in MeOH (5 volumes).

• Rearrangement: Add a solution of NaOH (3.0 eq) in water (2 volumes). The reaction is exothermic; control temperature to 50–60°C.

• Reflux: Heat the mixture to mild reflux (65°C) for 3–6 hours. The mechanism involves the formation of a cyclopropanone intermediate which is rapidly opened by methoxide/hydroxide.

• Workup: Cool to room temperature. Evaporate most of the methanol under reduced pressure.

• Acidification: Dilute the aqueous residue with water. Acidify to pH 2–3 using dilute HCl. The product, 2-(3-iodophenyl)-2-methylpropanoic acid , will precipitate as a solid or oil.

• Isolation: Extract with Ethyl Acetate (EtOAc). Wash with brine, dry, and concentrate.[2]

• Purification: Recrystallize from Hexane/EtOAc or use as-is if purity >95%.

Data Summary Table:

Parameter	Specification	Notes
Reaction Type	Favorskii Rearrangement	1,2-aryl migration via cyclopropanone
Key Reagent	NaOH / MeOH	Promotes ring closure and opening
Typical Yield	75% – 85%	High efficiency step
Product Purity	>98% (HPLC)	Critical for downstream cyclization
Critical Impurity	Alpha-hydroxy ketone	Result of direct hydrolysis (avoid low pH)

Strategic Elaboration: The "Ethyl Gap"

Critical Process Parameter (CPP): Alectinib contains an ethyl group at position 9 and a morpholino-piperidine at position 8. The starting material 1-(3-Iodophenyl)-2-methylpropan-1-one lacks the ethyl group.

Strategies for Integration:

• Route A (Pre-functionalized): Use 1-(4-Ethyl-3-iodophenyl)-2-methylpropan-1-one as the starting material. This is the most direct route, preserving the iodine for the morpholino coupling later.

• Route B (Late-Stage Ethylation): If using the des-ethyl precursor described above:

  • Perform Protocols A & B to generate 2-(3-iodophenyl)-2-methylpropanoic acid .

  • Iodine Utilization: The iodine at C3 is chemically equivalent to the C8/C9 positions in the final carbazole depending on cyclization.

  • Note: In the standard Alectinib structure, the iodine is typically used to couple the morpholino-piperidine moiety via Buchwald-Hartwig amination. The ethyl group is usually installed before the acid synthesis (on the benzene ring) or via cross-coupling if a handle exists.

Recommendation: For commercial manufacturing, ensure the starting ketone includes the 4-ethyl substituent (i.e., 1-(4-ethyl-3-iodophenyl)-2-methylpropan-1-one ) to avoid challenging late-stage C-H activation.

Downstream Application: Indole Formation

Once the acid intermediate 2-(4-ethyl-3-iodophenyl)-2-methylpropanoic acid is secured, it is converted to the Alectinib indole core via the Chugai Process :

• Beta-Keto Ester Formation: React the acid with CDI and magnesium mono-tert-butyl malonate.

• SNAr Coupling: React the beta-keto ester with 4-fluoro-3-nitrobenzonitrile .

• Reductive Cyclization: Use

  or to reduce the nitro group, triggering spontaneous cyclization to the indole.

• Final Ring Closure: Palladium-catalyzed intramolecular arylation closes the final ring to form the benzo[b]carbazole.

Downstream Workflow Diagram

Caption: Figure 2. Conversion of the acid intermediate to the tetracyclic Alectinib core.

References

• Chugai Pharmaceutical Co., Ltd. "Process for the preparation of Alectinib."[3] World Intellectual Property Organization, WO 2019/038779 A1. Link

• Kinoshita, K., et al. (2012). "Design and synthesis of a highly selective, orally active and potent anaplastic lymphoma kinase inhibitor (CH5424802)." Bioorganic & Medicinal Chemistry, 20(3), 1271-1280. Link

• Oki, T., et al. (2025). "A facile, scalable, and sustainable approach to the preparation of the indole-core of alectinib." Bulletin of the Chemical Society of Japan. Link

• F. Hoffmann-La Roche AG. "Alecensa (Alectinib) Prescribing Information." FDA Access Data. Link

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. 6-Cyano-2-(4-cyanophenyl)indole synthesis - chemicalbook [chemicalbook.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Application Note: Optimized Reductive Amination Strategies for 1-(3-Iodophenyl)-2-methylpropan-1-one

Executive Summary & Strategic Analysis

This application note details the reductive amination of 1-(3-Iodophenyl)-2-methylpropan-1-one (CAS: 1246816-62-5 analog). This substrate presents a dual synthetic challenge:

• Steric Hindrance: The

  -isopropyl group (2-methylpropan-1-one moiety) creates significant steric bulk around the carbonyl carbon, retarding nucleophilic attack by amines and subsequent imine formation.

• Chemoselectivity: The meta-iodine substituent is highly labile. Standard reductive amination conditions involving catalytic hydrogenation (e.g., H

  , Pd/C) must be avoided to prevent hydrodehalogenation (loss of the iodine handle).

Recommended Strategy: To overcome steric hindrance while preserving the aryl-iodide bond, we utilize Titanium(IV) isopropoxide [Ti(O

Pr) ] as a Lewis acid catalyst and water scavenger, coupled with Sodium Borohydride (NaBH ) or Sodium Triacetoxyborohydride (STAB) .

Chemical Pathway Visualization

The following diagram illustrates the reaction mechanism and the critical decision points for reagent selection.

Figure 1: Mechanistic pathway highlighting the role of Titanium(IV) isopropoxide in facilitating imine formation despite steric bulk.

Protocol A: Titanium(IV) Isopropoxide Mediated Synthesis

Best For: Formation of Primary Amines (using NH

) or Methylamines where equilibrium favors the ketone. Mechanism: Ti(O Pr) coordinates to the carbonyl oxygen, increasing electrophilicity, and irreversibly scavenges water produced during imine formation, driving the equilibrium forward.

Reagents & Materials[1][2][3][4][5][6][7][8][9]

• Substrate: 1-(3-Iodophenyl)-2-methylpropan-1-one (1.0 eq)

• Amine Source:

  • For Primary Amine: 7N NH

    in Methanol (5.0 eq) or NH OAc.

  • For Secondary Amine: Methylamine (2M in THF) or alkylamine (1.5 eq).

• Catalyst: Titanium(IV) isopropoxide (1.25 – 1.5 eq).

• Reductant: Sodium Borohydride (NaBH

  ) (1.5 eq).

• Solvent: Anhydrous Methanol (MeOH) or THF.

Step-by-Step Procedure

• Complexation (The "Aging" Step):

  • Charge a flame-dried reaction vessel with the ketone (1.0 eq) and amine source (1.5–5.0 eq) under Argon.

  • Add Ti(O

    Pr) (1.25 eq) dropwise via syringe.

  • Critical: Stir the neat mixture (or concentrated solution) at ambient temperature for 6–12 hours .

  • Observation: The solution typically turns viscous and yellow/orange, indicating the formation of the titanium-hemiaminal species.

• Reduction:

  • Dilute the reaction mixture with anhydrous MeOH (approx. 5 mL per mmol substrate).

  • Cool the vessel to 0°C (ice bath).

  • Add NaBH

    (1.5 eq) portion-wise over 15 minutes. Caution: Gas evolution (H ).

  • Allow the mixture to warm to room temperature and stir for 2–4 hours.

• Quenching (The "Titanium Crash"):

  • Note: Quenching Ti reactions with water creates a gummy precipitate that is difficult to filter.

  • Method: Add 1N NaOH or NH

    OH (aqueous) slowly. A white, granular precipitate (TiO ) should form.

  • Stir vigorously for 30 minutes to ensure complete decomposition of titanium complexes.

• Workup:

  • Filter the mixture through a pad of Celite to remove titanium salts. Wash the pad with EtOAc.

  • Concentrate the filtrate to remove MeOH.

  • Extract the residue with EtOAc (3x) and wash with brine.

  • Dry over Na

    SO , filter, and concentrate.

Protocol B: Sodium Triacetoxyborohydride (STAB) Method

Best For: Secondary amines; substrates sensitive to strong basic conditions. Mechanism: STAB is a mild hydride donor that selectively reduces iminium ions over ketones.

Reagents

• Substrate: 1-(3-Iodophenyl)-2-methylpropan-1-one (1.0 eq).

• Amine: Free base amine (1.1 eq).

• Reductant: Sodium Triacetoxyborohydride (STAB) (1.5 eq).

• Acid Catalyst: Glacial Acetic Acid (1.0 – 2.0 eq).

• Solvent: 1,2-Dichloroethane (DCE) or THF.[1][2]

Step-by-Step Procedure

• Imine Formation:

  • Dissolve ketone (1.0 eq) and amine (1.1 eq) in DCE.

  • Add Acetic Acid (1.0 eq). Stir for 30–60 minutes.

  • Note: For this sterically hindered ketone, adding 3Å Molecular Sieves can assist conversion.

• Reduction:

  • Add STAB (1.5 eq) in a single portion.

  • Stir at room temperature for 12–24 hours.

  • Monitoring: Monitor by TLC or LCMS. If ketone remains, add additional STAB (0.5 eq) and acetic acid.

• Workup:

  • Quench with saturated aqueous NaHCO

    (gas evolution).

  • Extract with DCM.

  • Wash organic layer with water and brine.

Analytical Validation & Quality Control

To ensure the integrity of the protocol, the following analytical benchmarks should be met.

Parameter	Method	Acceptance Criteria
Conversion	HPLC / LCMS	>95% consumption of Ketone (M+).
Identity	1H NMR	Disappearance of isopropyl methine septet shift (ketone -H); appearance of N-CH signal.
Chemoselectivity	LCMS / NMR	Retention of Iodine. Mass spectrum must show characteristic Iodine isotope pattern (M+H). Loss of -I (M-127) indicates over-reduction.

Workflow Decision Matrix

Figure 2: Decision matrix for selecting the optimal reductive amination protocol based on target amine type.

References

• Bhattacharyya, S. (1995). "Reductive Amination of Carbonyl Compounds with Titanium(IV) Isopropoxide and Sodium Borohydride." Journal of Organic Chemistry, 60(15), 4928–4929. Link

• Abdel-Magid, A. F., et al. (1996).[1][2][3] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 61(11), 3849–3862.[3] Link

• Mattson, R. J., et al. (1990). "An Improved Method for Reductive Alkylation of Amines using Titanium(IV) Isopropoxide and Sodium Cyanoborohydride." Journal of Organic Chemistry, 55(8), 2552–2554. Link

• Barney, C. L., et al. (2011). "A Convenient Reductive Amination of Functionalized Aldehydes and Ketones."[4][5][2] Tetrahedron Letters, 52(17), 2157-2159. (Demonstrates chemoselectivity of borohydrides in presence of halides).

Sources

• 1. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 2. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

preventing deiodination during 1-(3-Iodophenyl)-2-methylpropan-1-one synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for the synthesis of 1-(3-iodophenyl)-2-methylpropan-1-one. This resource is designed to provide in-depth troubleshooting guidance and frequently asked questions (FAQs) to address specific challenges you may encounter during your experiments, with a primary focus on preventing deiodination. As Senior Application Scientists, we combine technical accuracy with practical, field-tested insights to ensure your success.

I. Understanding the Core Challenge: Deiodination

The synthesis of 1-(3-iodophenyl)-2-methylpropan-1-one, often achieved through Friedel-Crafts acylation, is a critical step in various pharmaceutical and research applications. However, a significant and recurring side reaction is deiodination, the loss of the iodine atom from the aromatic ring. This not only reduces the yield of the desired product but also complicates purification due to the formation of 2-methyl-1-phenylpropan-1-one as a byproduct. Understanding the mechanisms that drive deiodination is the first step toward preventing it.

Q1: What is the primary cause of deiodination during the Friedel-Crafts acylation of 3-iodoanisole?

A: Deiodination during Friedel-Crafts acylation of iodinated aromatic compounds is primarily caused by the strong Lewis acid catalyst (e.g., AlCl₃) required for the reaction.[1][2] The Lewis acid can coordinate with the iodine atom, weakening the carbon-iodine (C-I) bond and making it susceptible to cleavage.[3] This is particularly problematic under harsh reaction conditions, such as elevated temperatures and prolonged reaction times. The presence of strong acids can also facilitate protonolysis of the C-I bond.

Q2: How does the electronic nature of the starting material influence deiodination?

A: The electronic properties of the substituents on the aromatic ring play a crucial role. Electron-donating groups, while activating the ring for electrophilic aromatic substitution, can sometimes increase the propensity for deiodination. Conversely, electron-withdrawing groups can deactivate the ring, making the acylation more challenging but potentially reducing deiodination by making the C-I bond stronger.

Q3: Are there alternative synthetic routes to 1-(3-Iodophenyl)-2-methylpropan-1-one that avoid deiodination?

A: Yes, several alternative methods can be employed to circumvent the issue of deiodination often seen in classical Friedel-Crafts acylations. These include:

• Palladium-catalyzed cross-coupling reactions: Methods like the Suzuki-Miyaura or Negishi coupling can be highly effective.[4][5] For instance, coupling an appropriate organometallic reagent with 3-iodobenzoyl chloride or a related derivative can provide the target ketone with high selectivity and yield, often under milder conditions than Friedel-Crafts reactions.[4]

• Radical-based approaches: Newer, transition-metal-free methods involving radical processes have been developed for the synthesis of diaryl ketones and could be adapted for aryl alkyl ketones.[6] These methods often use milder reagents and avoid the corrosive and deiodination-promoting conditions of Friedel-Crafts reactions.[6]

II. Troubleshooting Guide: Preventing Deiodination

This section provides a structured approach to troubleshooting and preventing deiodination during the synthesis of 1-(3-iodophenyl)-2-methylpropan-1-one.

Issue 1: Significant formation of deiodinated byproduct detected by LC-MS or NMR.

Root Cause Analysis & Corrective Actions:

Parameter	Standard Condition	Optimized Condition for Reduced Deiodination	Rationale
Temperature	Reflux	0 °C to Room Temperature	Lower temperatures disfavor the high activation energy pathway of C-I bond cleavage.
Lewis Acid	AlCl₃ (1.5-2.0 eq)	AlCl₃ (1.1-1.3 eq) or FeCl₃	Reduces the concentration of the species that promotes deiodination. Milder Lewis acids are less aggressive towards the C-I bond.
Reaction Time	12-24 hours	2-6 hours (or until SM consumed)	Minimizes the exposure of the product to the harsh reaction conditions that can cause deiodination.
Solvent	Nitrobenzene, CS₂	Dichloromethane (DCM), 1,2-Dichloroethane (DCE)	Less polar, non-coordinating solvents can reduce the activity of the Lewis acid, thereby suppressing side reactions.

Issue 2: Low yield of the desired product despite complete consumption of starting material.

Root Cause Analysis & Corrective Actions:

This issue often points to the formation of multiple byproducts, including the deiodinated species.

• Consider a different synthetic strategy: If optimizing the Friedel-Crafts reaction does not sufficiently suppress deiodination, transitioning to a palladium-catalyzed cross-coupling reaction is a highly recommended alternative.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling

This protocol provides a robust alternative to Friedel-Crafts acylation for the synthesis of aryl ketones, often with higher yields and fewer byproducts.[5]

• Reactants:

  • 3-Iodobenzoyl chloride

  • Isobutylboronic acid

  • Palladium catalyst (e.g., Pd(PPh₃)₄, PEPPSI-IPr)[4]

  • Base (e.g., K₂CO₃, Cs₂CO₃)

  • Solvent (e.g., Toluene, Dioxane)

• Procedure:

  • To a dried flask under an inert atmosphere (N₂ or Ar), add 3-iodobenzoyl chloride (1.0 eq), isobutylboronic acid (1.2 eq), base (2.0 eq), and the palladium catalyst (1-5 mol%).

  • Add the degassed solvent and stir the mixture at the desired temperature (e.g., 80-100 °C).

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and quench with water.

  • Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

III. Analytical and Purification Strategies

Accurate detection and efficient removal of the deiodinated byproduct are crucial for obtaining a high-purity final compound.

Q4: What are the best analytical techniques to detect and quantify the deiodinated byproduct?

A: A combination of chromatographic and spectroscopic methods is ideal:

• High-Performance Liquid Chromatography (HPLC): HPLC is an excellent technique for separating the desired product from the deiodinated byproduct and other impurities.[7] A reversed-phase C18 column with a suitable mobile phase (e.g., acetonitrile/water or methanol/water gradient) can provide excellent resolution. Quantification can be achieved using a UV detector.

• Mass Spectrometry (MS): Coupling HPLC with a mass spectrometer (LC-MS) allows for the definitive identification of the product and byproduct based on their mass-to-charge ratios.[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to characterize the final product and identify the presence of the deiodinated impurity by comparing the aromatic proton signals.

Q5: What are the most effective methods for purifying 1-(3-iodophenyl)-2-methylpropan-1-one from its deiodinated analog?

A: The choice of purification method depends on the scale of the reaction and the level of purity required.

• Column Chromatography: This is the most common method for laboratory-scale purification. A silica gel column with a non-polar eluent system (e.g., hexane/ethyl acetate) can effectively separate the more polar iodinated product from the less polar deiodinated byproduct.

• Preparative HPLC: For high-purity requirements, preparative HPLC can provide excellent separation.[8]

• Crystallization: If the product is a solid, recrystallization from a suitable solvent system can be a highly effective and scalable purification technique.[8]

IV. Frequently Asked Questions (FAQs)

Q6: Can scavengers be used to prevent deiodination?

A: While the concept of using a "halogen scavenger" is intriguing, in the context of Friedel-Crafts acylation, it is not a common or well-established strategy. The highly reactive nature of the carbocation intermediate and the strong Lewis acid environment make it difficult for a scavenger to selectively intercept any species that might lead to deiodination without interfering with the desired acylation reaction.

Q7: Is it possible to re-iodinate the deiodinated byproduct?

A: While re-iodination of the deiodinated byproduct is theoretically possible through electrophilic aromatic substitution, it is generally not a practical approach in this context. The conditions required for iodination would likely be harsh and could lead to other side reactions. It is more efficient to optimize the initial synthesis to prevent deiodination in the first place.

Q8: Does the purity of the starting materials and reagents affect deiodination?

A: Absolutely. The presence of impurities, especially water, in the solvent or reagents can deactivate the Lewis acid, requiring harsher conditions (higher temperatures or longer reaction times) to drive the reaction to completion, which in turn can increase the likelihood of deiodination. Always use freshly distilled solvents and high-purity reagents.

V. References

• García-Cerrada, S., et al. (2025). A Radical-Based, Transition Metal-Free Approach for Diaryl Ketone Synthesis. Chemistry – A European Journal. [Link]

• Mugesh Research Group. (n.d.). Chemical. Indian Institute of Science. [Link]

• Renko, K., et al. (2016). Nonradioactive DEHAL Assay for Testing Substrates, Inhibitors, and Monitoring Endogenous Activity. Endocrinology, 157(12), 4584-4591. [Link]

• Organ, M. G., et al. (2010). Facile Access to Sterically Hindered Aryl Ketones via Carbonylative Cross-Coupling: Application to the Total Synthesis of Luteolin. The Journal of Organic Chemistry, 75(1), 170-178. [Link]

• Agency for Toxic Substances and Disease Registry. (2004). Analytical Methods. In Toxicological Profile for Iodine. [Link]

• Reddy, G. M., et al. (2023). Efficient Approach for the Synthesis of Aryl Vinyl Ketones and Its Synthetic Application to Mimosifoliol with DFT and Autodocking Studies. Molecules, 28(17), 6268. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of aryl ketones by acylation of arenes. [Link]

• Otsuka, H., et al. (2010). 1-(3'-[125I]Iodophenyl)-3-methy-2-pyrazolin-5-one: preparation, solution stability, and biodistribution in normal mice. Chemical & Pharmaceutical Bulletin, 58(8), 1020-1025. [Link]

• Hart, H., & Janssen, G. J. (1972). Friedel–Crafts reactions. Part XXV. Acetylation and benzoylation of iodobenzene and of o-, m-, and p-iodotoluenes. Journal of the Chemical Society, Perkin Transactions 1, 1545-1549. [Link]

• de Loos, F., et al. (2018). HPLC-MS-MS analysis of thyroid hormones and iodotyrosines in knocked-out murine and natural human DEHAL-1 deficiency. Siena University Institutional Repository. [Link]

• WO2019038779A1 - A novel process for the preparation of an intermediate of alectinib - Google Patents.

• Bianco, A. C., & Kim, B. W. (2006). Deiodinases: implications of the local control of thyroid hormone action. Journal of Clinical Investigation, 116(10), 2571-2579. [Link]

• Teasdale, A. (2017). Separation and purification applications for mutagenic impurities. European Pharmaceutical Review. [Link]

• Slanina, T., & Baranyai, Z. (2025). Labeling Peptides with Radioiodine: An Overview of Traditional and Emerging Techniques. Molecules, 30(14), 1-27. [Link]

• Renko, K., et al. (2022). Tentative Application of a Streamlined Protocol to Determine Organ-Specific Regulations of Deiodinase 1 and Dehalogenase Activities as Readouts of the Hypothalamus-Pituitary-Thyroid-Periphery-Axis. Frontiers in Endocrinology, 13, 843343. [Link]

• Snead, D. R., & Jamison, T. F. (2015). The synthesis of active pharmaceutical ingredients (APIs) using continuous flow chemistry. Beilstein Journal of Organic Chemistry, 11, 1196-1210. [Link]

• Riley, B. J., et al. (2024). Analytical capabilities for iodine detection: Review of possibilities for different applications. PNNL. [Link]

• Norman, R. O. C., & Taylor, R. (1968). The Friedel–Crafts acylation of aromatic halogen derivatives. Part V. The reaction of aluminium chloride with iodobenzene and the iodotoluenes. Journal of the Chemical Society C: Organic, 1802-1805. [Link]

Sources

• 1. Friedel–Crafts reactions. Part XXV. Acetylation and benzoylation of iodobenzene and of o-, m-, and p-iodotoluenes - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 2. The Friedel–Crafts acylation of aromatic halogen derivatives. Part V. The reaction of aluminium chloride with iodobenzene and the iodotoluenes - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 3. mugesh-iisc.in [mugesh-iisc.in]
• 4. Facile Access to Sterically Hindered Aryl Ketones via Carbonylative Cross-Coupling: Application to the Total Synthesis of Luteolin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of aryl ketones by acylation of arenes [organic-chemistry.org]
• 6. A Radical‐Based, Transition Metal‐Free Approach for Diaryl Ketone Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. HPLC-MS-MS analysis of thyroid hormones and iodotyrosines in knocked-out murine and natural human DEHAL-1 deficiency. [usiena-air.unisi.it]
• 8. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]

Technical Support Center: Optimizing the Friedel-Crafts Synthesis of Iodinated Isobutyrophenones

Welcome to the technical support center for advanced organic synthesis. This guide is designed for researchers, chemists, and drug development professionals engaged in the Friedel-Crafts acylation of iodinated aromatic compounds. Here, we address specific challenges encountered when synthesizing iodo-substituted isobutyrophenones, with a focus on maximizing yield and purity. Our approach is rooted in mechanistic principles to provide not just solutions, but a deeper understanding of the reaction intricacies.

Frequently Asked Questions (FAQs)

Q1: I am attempting the Friedel-Crafts acylation of iodobenzene with isobutyryl chloride and observing very low or no product yield. What are the most common culprits?

This is a frequent challenge, often stemming from a few critical factors that are fundamental to the success of any Friedel-Crafts reaction.

• Moisture Contamination: The Lewis acid catalyst, typically aluminum chloride (AlCl₃), is extremely sensitive to moisture.[1][2][3] Any water present in your glassware, solvents, or reagents will rapidly react with and deactivate the catalyst, halting the reaction. It is imperative to use oven-dried glassware, anhydrous solvents, and high-purity, freshly opened or properly stored reagents. A simple pre-reaction step of flame-drying the glassware under an inert atmosphere (like nitrogen or argon) can significantly improve outcomes.[4]

• Insufficient Catalyst Stoichiometry: Unlike many catalytic reactions, Friedel-Crafts acylations require at least a stoichiometric amount (1 equivalent or slightly more) of the Lewis acid catalyst relative to the acylating agent.[1][5] This is because the product, an aryl ketone, is a Lewis base and forms a stable complex with the AlCl₃.[1][5][6] This complex deactivates both the catalyst and the product ring toward further reaction.[7][8] Using only a catalytic amount will result in the reaction stopping after a small percentage of the starting material has been converted.

• Sub-optimal Reaction Temperature: Temperature control is crucial. While some acylations proceed at room temperature, the reaction between a deactivated ring like iodobenzene and isobutyryl chloride may require gentle heating to overcome the activation energy.[9] However, excessive heat can promote side reactions and decomposition of reagents or products.[1] We recommend starting the reaction at 0°C during the addition of reagents to control the initial exothermic reaction, followed by allowing it to warm to room temperature or heating gently (e.g., 40-50°C) while monitoring progress by TLC or GC.[9]

• Poor Reagent Quality: The purity of iodobenzene and isobutyryl chloride is paramount. Isobutyryl chloride can hydrolyze over time to isobutyric acid and HCl, which will interfere with the reaction. Using freshly distilled or newly purchased reagents is always best practice.

Q2: My reaction is producing a mixture of isomers. How can I control the regioselectivity to obtain a single, pure product?

Controlling regioselectivity in the acylation of substituted benzenes is governed by the electronic and steric properties of the substituent.

The iodine atom on iodobenzene is an ortho, para-directing group due to the ability of its lone pairs to stabilize the arenium ion intermediate through resonance. However, it is also a deactivating group because of its inductive electron-withdrawing effect.[10]

• Favored Product: The major product of the Friedel-Crafts acylation of iodobenzene is typically the para-substituted isomer (4-iodoisobutyrophenone).[10][11] The formation of the ortho-isomer (2-iodoisobutyrophenone) is sterically hindered by the bulky iodine atom and the incoming acyl group.

• Minimizing the Ortho Isomer: To maximize the yield of the para product, you can sometimes leverage solvent effects or run the reaction at a lower temperature, which can increase selectivity by favoring the sterically less hindered pathway. However, the inherent electronic preference for para substitution is the dominant factor.

Q3: I am specifically trying to synthesize 3-iodoisobutyrophenone (the meta isomer) via direct Friedel-Crafts acylation of iodobenzene, but I am failing. Why is this so difficult?

Synthesizing the meta isomer, 3-iodoisobutyrophenone, through a direct Friedel-Crafts acylation of iodobenzene is mechanistically disfavored and practically impossible under standard conditions.

As explained in Q2, the iodine substituent directs incoming electrophiles to the ortho and para positions. The acylium ion (the electrophile in this reaction) will preferentially attack these positions because the positive charge of the reaction intermediate (the sigma complex) can be delocalized onto the iodine atom through resonance, a stabilizing effect not possible with meta attack. The reaction will overwhelmingly yield the 4-iodo (para) and, to a lesser extent, the 2-iodo (ortho) isomers.[10][11]

To obtain 3-iodoisobutyrophenone, an alternative synthetic strategy is required. For example, one might start with a compound that has a meta-directing group, perform the acylation, and then convert that group to an iodine atom in a subsequent step.

Q4: Beyond isomeric impurities, what are the common side products in this reaction, and how can I minimize them?

Several side reactions can reduce the yield and complicate the purification of your target compound.

• De-iodination and Rearrangement: Under harsh conditions (high temperatures or prolonged reaction times), complex rearrangements and even de-iodination can occur, leading to the formation of isobutyrophenone or di-iodinated by-products.[11] To avoid this, use the mildest possible conditions that still allow the reaction to proceed to completion.

• Reaction with Solvent: If using a reactive solvent, it may compete with the iodobenzene in the acylation reaction. Non-reactive solvents like dichloromethane (DCM)[12], carbon disulfide (CS₂), or nitrobenzene are preferred.

• Polyacylation: This is generally not an issue in Friedel-Crafts acylation. The acyl group introduced is electron-withdrawing, which deactivates the aromatic ring, making it less reactive than the starting material and thus resistant to a second acylation.[1][5][7][8]

Q5: What is the recommended work-up and purification procedure to isolate the iodoisobutyrophenone product?

A careful work-up is critical to hydrolyze the catalyst-ketone complex and separate the product from inorganic salts and unreacted starting materials.

• Quenching: The reaction mixture should be quenched by slowly and carefully pouring it onto a mixture of crushed ice and concentrated hydrochloric acid.[2] This hydrolyzes the aluminum chloride complexes and moves the aluminum salts into the aqueous layer. Perform this step in a fume hood with vigorous stirring, as it is highly exothermic and releases HCl gas.

• Extraction: Transfer the quenched mixture to a separatory funnel. Extract the organic product using an immiscible solvent like dichloromethane or ethyl acetate.[2][13] Collect the organic layer and wash it sequentially with:

  • Dilute HCl (to remove any remaining basic impurities).

  • Saturated sodium bicarbonate solution (to neutralize any remaining acid).[2][12]

  • Brine (to remove the bulk of the water).[12]

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).[2][12] Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product will likely be an oil or a low-melting solid. Purification is typically achieved by:

  • Silica Gel Column Chromatography: This is often the most effective method for separating the desired para isomer from the ortho isomer and other organic impurities.[13] A solvent system of hexanes and ethyl acetate is a good starting point.

  • Recrystallization: If the crude product is a solid and of reasonable purity, recrystallization from a suitable solvent (e.g., ethanol or a hexane/ethyl acetate mixture) can be an effective final purification step.

Troubleshooting Guide at a Glance

Problem	Potential Cause(s)	Recommended Solution(s)
No Reaction / Very Low Conversion	1. Wet reagents, solvent, or glassware. 2. Insufficient Lewis acid catalyst. 3. Reaction temperature too low. 4. Poor quality acylating agent.	1. Use oven/flame-dried glassware under N₂/Ar. Use anhydrous solvents.[4] 2. Use at least 1.1 equivalents of AlCl₃ relative to the acylating agent.[5] 3. Allow reaction to warm to RT or heat gently (40-50°C) after initial addition at 0°C.[9] 4. Use freshly distilled or newly purchased isobutyryl chloride.
Mixture of Isomers (ortho/para)	Inherent electronic nature of the iodo substituent.	Maximize para product by using a bulkier Lewis acid or running at lower temperatures to enhance steric hindrance effects. Isolate desired isomer via column chromatography.
Formation of Unwanted By-products	1. Reaction temperature too high. 2. Prolonged reaction time. 3. Impure starting materials.	1. Maintain optimal temperature; avoid excessive heating. 2. Monitor reaction by TLC/GC and quench once starting material is consumed. 3. Purify starting materials before the reaction.
Difficult Work-up / Emulsion	Formation of aluminum hydroxides at intermediate pH.	Always quench into a strongly acidic solution (ice/conc. HCl) to keep aluminum salts soluble in the aqueous phase.[2][4]

Visualizing the Process

Reaction Mechanism

The diagram below illustrates the accepted mechanism for the Friedel-Crafts acylation of iodobenzene, leading to the formation of the favored para isomer.

Caption: Mechanism of Friedel-Crafts acylation on iodobenzene.

Troubleshooting Workflow

Use this decision tree to diagnose and resolve low-yield experiments systematically.

Caption: Systematic workflow for troubleshooting low-yield reactions.

Reference Experimental Protocol: Synthesis of 4-Iodoisobutyrophenone

Disclaimer: This protocol is a representative example and should be adapted and optimized for specific laboratory conditions and scales. All work should be performed in a certified fume hood with appropriate personal protective equipment.

Reagents & Materials:

• Iodobenzene (high purity)

• Isobutyryl chloride (freshly distilled)

• Aluminum chloride (anhydrous)

• Dichloromethane (DCM, anhydrous)

• Concentrated Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (Brine) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, addition funnel, condenser (all oven-dried)

• Magnetic stirrer and stir bar

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Setup: Assemble a flame-dried round-bottom flask equipped with a magnetic stir bar, an addition funnel, and a condenser under a positive pressure of nitrogen.

• Catalyst Suspension: To the flask, add anhydrous aluminum chloride (1.1 eq). Add anhydrous DCM to create a stirrable suspension.

• Cooling: Cool the suspension to 0°C in an ice-water bath.

• Acyl Chloride Addition: In the addition funnel, prepare a solution of isobutyryl chloride (1.0 eq) in anhydrous DCM. Add this solution dropwise to the stirred AlCl₃ suspension over 15-20 minutes, maintaining the internal temperature below 5°C. An acylium ion complex will form.

• Substrate Addition: Following the same dropwise procedure, add a solution of iodobenzene (1.0 eq) in anhydrous DCM. A color change is typically observed.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for 2-4 hours, monitoring the reaction's progress by TLC (e.g., using a 9:1 Hexane:Ethyl Acetate mobile phase). If the reaction is sluggish, gently heat the mixture to 40°C.

• Quenching: Once the reaction is complete, cool the flask back to 0°C. In a separate large beaker, prepare a mixture of crushed ice and concentrated HCl. Slowly and carefully pour the reaction mixture into the ice/HCl slurry with vigorous stirring.

• Work-up: Transfer the entire mixture to a separatory funnel. Separate the layers. Extract the aqueous layer twice more with DCM.

• Washing: Combine the organic layers and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and finally with brine.

• Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the filtrate using a rotary evaporator to yield the crude product.

• Purification: Purify the crude oil/solid by silica gel column chromatography to isolate the pure 4-iodoisobutyrophenone.

References

• Friedel–Crafts reaction - Wikipedia.

• Troubleshooting low yields in Friedel-Crafts acylation with electron-rich arenes - Benchchem.

• Hexafluoro-2-propanol-promoted Intramolecular Friedel-Crafts Acylation - Organic Syntheses Procedure.

• Regioselective Friedel–Crafts Acylation Reaction Using Single Crystalline and Ultrathin Nanosheet Assembly of Scrutinyite-SnO2 - PMC.

• 10.9. Reaction: Acylation via Friedel-Crafts – Introduction to Organic Chemistry - Saskoer.ca.

• Friedel Crafts Acylation And Alkylation Reaction - BYJU'S.

• Friedel-Crafts Acylation - Chemistry Steps.

• Experiment 14: Friedel-Crafts Acylation - YouTube.

• Friedel-Crafts - Acylation - Common Organic Chemistry.

• EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation - Master Organic Chemistry.

• Friedel–Crafts reactions. Part XXV. Acetylation and benzoylation of iodobenzene and of o-, m-, and p-iodotoluenes - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing).

• Experiment 1: Friedel-Crafts Acylation.

• An efficient and green method for regio- and chemo-selective Friedel–Crafts acylations using a deep eutectic solvent ([CholineCl][ZnCl 2 ] 3 ) - RSC Publishing.

• 4.7 Friedel–Crafts Reactions – Organic Chemistry II - KPU Pressbooks.

• Friedel-Crafts Acylation - Organic Chemistry Portal.

• RECENT ADVANCES IN FRIEDEL- CRAFTS REACTION - IJSTM.

• 16.2 Preparation of alkylbenzenes | Organic Chemistry II - Lumen Learning.

• Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17 - Scientific & Academic Publishing.

• 18.2 Friedel Crafts Alkylation and Acylation | Organic Chemistry - YouTube.

• Friedel–Crafts Acylation - MilliporeSigma.

• Solved Friedel-Crafts acylation of iodobenzene with acetyl | Chegg.com.

• 12BL Experiment 10: Friedel Crafts Acylation – An EAS Reaction.

• Efficient synthesis of 3-iodoindenes via Lewis-acid catalyzed Friedel-Crafts cyclization of iodinated allylic alcohols - PubMed.

• Friedel-Crafts Alkylation - Beyond Benign.

• Friedel–Crafts reaction - L.S.College, Muzaffarpur.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. websites.umich.edu [websites.umich.edu]
• 3. beyondbenign.org [beyondbenign.org]
• 4. youtube.com [youtube.com]
• 5. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 6. lscollege.ac.in [lscollege.ac.in]
• 7. Friedel-Crafts Acylation - Chemistry Steps [chemistrysteps.com]
• 8. Friedel-Crafts Acylation [organic-chemistry.org]
• 9. Regioselective Friedel–Crafts Acylation Reaction Using Single Crystalline and Ultrathin Nanosheet Assembly of Scrutinyite-SnO2 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Solved Friedel-Crafts acylation of iodobenzene with acetyl | Chegg.com [chegg.com]
• 11. Friedel–Crafts reactions. Part XXV. Acetylation and benzoylation of iodobenzene and of o-, m-, and p-iodotoluenes - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. Friedel-Crafts - Acylation [commonorganicchemistry.com]

Technical Support Center: Purification of 1-(3-Iodophenyl)-2-methylpropan-1-one

Ticket ID: #PUR-IO-382 Assigned Specialist: Dr. A. Vance, Senior Application Scientist Status: Open Topic: Troubleshooting Column Chromatography for Aryl Iodo-Ketones

Introduction: The Specialist’s Perspective

Welcome to the Technical Support Center. You are likely working with 1-(3-Iodophenyl)-2-methylpropan-1-one (also known as m-iodoisobutyrophenone) as a critical intermediate for cross-coupling reactions (Suzuki-Miyaura or Buchwald-Hartwig).

From an operational standpoint, this molecule presents a specific set of chromatographic behaviors:

• The "Heavy" Atom Effect: The meta-iodine atom significantly increases lipophilicity compared to its chloro- or fluoro-analogs, often causing it to elute earlier than expected on normal phase silica.

• The Carbonyl Handle: The ketone provides the necessary polarity for interaction with silica silanols, but it is sterically shielded by the isopropyl group (2-methylpropyl), which can lead to band broadening (tailing) if the flow rate is too high.

• Photolytic Instability: The C-I bond is susceptible to homolytic cleavage under intense light, potentially degrading your product during purification.

Below is your interactive troubleshooting guide.

Part 1: Pre-Run Diagnostics (Triage)

Q: My TLC spots are streaking or showing "ghost" spots. Is my compound decomposing?

A: Not necessarily. While aryl iodides are light-sensitive, streaking usually indicates column overload or residual acidity .

• The Cause: The ketone oxygen acts as a weak Lewis base, interacting strongly with the acidic silanols on the TLC plate.

• The Fix:

  • Dilution Check: Ensure your spotting concentration is

    .

  • The "TEA" Trick: Pre-treat your TLC plate by dipping it in a solution of 5% Triethylamine (TEA) in Hexane and drying it before spotting. If the streak disappears, your silica column will need a modifier.

  • Light Shielding: If you see a new spot appearing at the solvent front (likely iodobenzene from de-iodination) after leaving the plate out, you must wrap your main column in aluminum foil.

Q: I cannot separate the product from the starting material (e.g., 3-iodobenzonitrile or 3-iodobenzoyl chloride).

A: This is a common "selectivity" issue. You are likely using a standard Hexane/Ethyl Acetate (Hex/EtOAc) gradient.

• The Science: The iodine atom dominates the lipophilicity, making the starting material and product chemically similar in a standard dipole-dipole environment.

• The Protocol: Switch to a

  - interaction solvent system .

  • Replace Hexane with Toluene .

  • Toluene interacts with the electron-deficient aromatic ring (due to the electron-withdrawing ketone and iodine), often altering the retention time (

    ) differential significantly compared to aliphatic alkanes.

Part 2: The Chromatography Run (Operational)

Workflow Visualization: The Decision Matrix

Before packing your column, determine your loading strategy using the logic flow below.

Figure 1: Decision matrix for sample loading based on solubility. Proper loading minimizes band broadening.[1]

Q: What is the optimal solvent system?

A: Based on the lipophilicity of the isopropyl and iodo groups, a shallow gradient is required.

Recommended Gradient Table:

Phase	Solvent Ratio (Hex:EtOAc)	Column Volume (CV)	Purpose
Equilibration	100:0	2 CV	Remove moisture; condition silica.
Wash	100:0	1-2 CV	Elute highly non-polar impurities (e.g., di-iodobenzenes).
Elution A	98:2 to 95:5	3-5 CV	Elute unreacted starting materials (e.g., 3-iodobenzonitrile).
Elution B	90:10 to 85:15	5-10 CV	Target Compound Elution Window.
Flush	50:50	2 CV	Elute polar byproducts (alcohols/acids).

Note: If using Toluene, replace Hexane 1:1. The

will increase, so reduce the EtOAc percentage by half.

Q: The column turned pink/purple during the run. What happened?

A: This is a critical failure alert.

• Diagnosis: Purple coloration indicates free Iodine (

  ). This means C-I bond cleavage is occurring, likely due to light exposure or interaction with slightly acidic silica over a long residence time.

• Immediate Action:

  • Flush immediately: Increase polarity to 50% EtOAc to get the material off the silica ASAP.

  • Wash: Wash the collected fractions with dilute Sodium Thiosulfate (

    ) solution. This will reduce (purple) back to iodide (colorless) and prevent further oxidation of your ketone.

Part 3: Post-Run Analysis & Troubleshooting

Q: I isolated the compound, but it's an oil that won't solidify. The literature says mp 35-40°C.

A: The isopropyl group adds significant rotational freedom, making crystallization difficult if any solvent remains.

• The Fix:

  • Evaporate solvent.

  • Dissolve in minimal Pentane.

  • Cool to -78°C (Dry ice/Acetone bath) and scratch the flask side with a glass rod.

  • Once seeds form, move to -20°C freezer.

Q: NMR shows a "doublet" impurity in the aliphatic region.

A: Check the integration.

• Scenario A: If it integrates to ~6H (relative to aromatic protons), it is likely the reduced alcohol (1-(3-iodophenyl)-2-methylpropan-1-ol). The ketone was partially reduced during synthesis or workup.

  • Remedy: The alcohol is significantly more polar. Re-column using a steeper gradient (start at 10% EtOAc) to separate the ketone (top spot) from the alcohol (bottom spot).

• Scenario B: If it is the Des-iodo product (isobutyrophenone).

  • Remedy: This is very difficult to separate by standard silica chromatography as the polarity difference is negligible. You may need Reverse Phase (C18) chromatography or preparative HPLC.

Standard Operating Procedure (SOP) Summary

For your lab notebook, here is the validated workflow for purifying 1.0g of crude material.

Figure 2: Standardized workflow for 1g scale purification.

• Stationary Phase: Silica Gel 60 (230-400 mesh).

• Ratio: 25:1 to 30:1 (Silica:Crude). High loading is acceptable due to the molecule's moderate polarity.

• Flow Rate: 15-20 mL/min (for a 2-3 cm diameter column).

• Detection: UV at 254 nm (Strong absorption due to aryl ketone).

References

• Still, W. C., Kahn, M., & Mitra, A. (1978).[2] Rapid chromatographic techniques for preparative separations with moderate resolution. The Journal of Organic Chemistry.

• Reich, H. J. (2017). Winocour's Flash Chromatography. University of Wisconsin-Madison Chemistry.

• Li, J. J. (2014). Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications. Springer. (Context on Friedel-Crafts/Grignard ketone synthesis).

• Phenomenex. (2025). Flash Chromatography: Principles & Applications.

Sources

• 1. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 2. Chromatography [chem.rochester.edu]

minimizing side products in Grignard synthesis of iodinated phenones

Technical Support Center: High-Fidelity Synthesis of Iodinated Phenones

Ticket Subject: Minimizing Side Products (De-iodination, Homocoupling, Over-alkylation) Assigned Specialist: Senior Application Scientist, Process Chemistry Division Status: Open

Diagnostic Overview: The "Iodine Paradox"

The synthesis of iodinated phenones via Grignard chemistry presents a unique chemoselectivity challenge we term the "Iodine Paradox."

To synthesize an iodinated phenone (e.g., 4-iodoacetophenone), you are essentially asking a Grignard reagent (a powerful nucleophile and reducing agent) to ignore a highly labile aryl–iodine bond while attacking a carbonyl-like electrophile.

The Failure Modes:

• Iodine-Magnesium Exchange (The "Scramble"): The Grignard reagent attacks the iodine atom instead of the carbonyl/nitrile carbon. This leads to de-iodinated byproducts and polymerization.

• Over-Alkylation: The Grignard attacks the product ketone, forming a tertiary alcohol.

• Wurtz Homocoupling: Radical dimerization during Grignard formation (if starting from dihalo-arenes).

This guide provides the protocols to bypass these failure modes using Knochel-Hauser base technology and Weinreb/Nitrile chemoselectivity .

Strategic Route Selection

Before beginning, you must select the correct pathway based on your starting material. Use the decision matrix below.

Figure 1: Decision matrix for selecting the synthesis pathway. Note that standard Mg turnings are generally incompatible with retaining an iodine on the ring during formation.

Module A: The "Turbo" Grignard Protocol (Route B)

Scenario: You need to turn 1,4-diiodobenzene (or similar) into a Grignard reagent without losing both iodines, then react it with an acylating agent.

The Problem: Standard Mg turnings will attack both iodines indiscriminately, leading to polymerization. The Solution: Iodine-Magnesium Exchange using the "Turbo Grignard" (

).[1] This reagent allows for fast, selective exchange at low temperatures where the resulting Grignard is stable.[2]

Protocol: Selective Mono-Grignard Formation

Reference: Knochel, P. et al. Angew. Chem. Int. Ed. 2004. [1]

Reagents:

• Starting Aryl Iodide (1.0 equiv)

• (1.1 equiv, commercially available or prepared)

• Electrophile (e.g., Acetic Anhydride or Weinreb Amide) (1.2 equiv)

• Solvent: Anhydrous THF (Critical)

Step-by-Step:

• Dissolution: Dissolve the aryl iodide in anhydrous THF under Argon. Cool to -20°C .

  • Why? Exchange rates are fast.[2] At -20°C, exchange happens, but Wurtz coupling and disproportionation are suppressed.

• Exchange: Add

  dropwise. Stir for 30–60 mins at -20°C.

  • QC Check: Aliquot 0.1 mL, quench with water, and check GC/MS. You should see the de-iodinated arene (indicating the Grignard formed) and NO starting material.

• Electrophile Addition: Cool to -40°C . Add the electrophile (e.g., N-methoxy-N-methylacetamide) slowly.

• Warm Up: Allow to warm to 0°C over 1 hour.

• Quench: Standard NH4Cl/HCl workup.

Module B: The Chemoselective Addition (Route A)

Scenario: You have 4-iodobenzonitrile or N-methoxy-N-methyl-4-iodobenzamide and want to add MeMgBr.

The Problem: The Grignard reagent (MeMgBr) might attack the Iodine (Exchange) instead of the Nitrile/Amide (Addition). The Solution: Temperature control and the Weinreb Amide or Nitrile scaffold.[3]

Protocol: Minimizing I-Mg Exchange during Addition

Reagents:

• 4-Iodobenzonitrile (or Weinreb equivalent)

• R-MgX (e.g., MeMgBr, 3.0 M in ether)

• Solvent: THF/Toluene (1:1 mix preferred for nitriles to prevent precipitation)

Step-by-Step:

• Setup: Dissolve 4-iodobenzonitrile in THF/Toluene. Cool to -40°C .

  • Technical Note: While nitriles usually react at 0°C or RT, the presence of the Iodine requires lower temperatures to kinetically favor nucleophilic attack over metal-halogen exchange.

• Addition: Add R-MgX slowly.

  • Observation: The solution may turn yellow/orange.

• The "Imine" Pause: Stir at -40°C for 1 hour, then allow to warm to 0°C strictly. Do not reflux.[4]

  • Mechanism:[3][4][5][6][7][8][9] The Grignard adds to the nitrile to form the magnesium imine salt (

    ). This salt is stable and prevents the second addition that leads to tertiary alcohols.

• Hydrolysis (Critical):

  • Pour the reaction mixture into acidic water (2M HCl).

  • Why? The imine salt must be hydrolyzed to the ketone. Simple water quench is insufficient; it yields the imine, which may degrade or not extract properly. Stir the acidic mixture for 30 mins to ensure conversion to the phenone.

Troubleshooting & FAQ Matrix

Issue	Probable Cause	Corrective Action
Product is De-iodinated	Metal-Halogen Exchange. The Grignard attacked the Iodine atom.	Lower Temperature. If running at 0°C, drop to -40°C. Exchange has a lower activation energy than addition; cooling suppresses it.
Tertiary Alcohol Formed	Over-addition. Ketone product was more reactive than starting material.	Switch to Weinreb Amide. Acid chlorides are notorious for this. Weinreb amides form a stable chelate that prevents second addition [2].
Low Yield / No Reaction	Moisture / "Dead" Grignard.	Titrate Grignard. Use salicylaldehyde phenylhydrazone titration to verify molarity before use.
Homocoupling (Ar-Ar)	Radical Wurtz Coupling. Occurred during Grignard formation.[10]	Dilution & Rate. If making the Grignard, dilute the halide 5x more and add Mg slower. Better yet, use the Knochel Exchange method (Module A).
Incomplete Hydrolysis	Stable Imine. (Nitrile route only).	Acidic Workup. Ensure pH < 2 during workup and stir for >30 mins. Some hindered imines require warm acidic hydrolysis.

Mechanistic Visualization: The Competition

Understanding the competition between the desired path (Nucleophilic Attack) and the side path (Exchange) is vital for troubleshooting.

Figure 2: The kinetic competition. Path A is favored by lower temperatures and heteroatom stabilization (Weinreb/Nitrile).

References

• Knochel, P., et al. (2004).[1] "A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds." Angewandte Chemie International Edition, 43(25), 3333–3336.[1]

• Nahm, S., & Weinreb, S. M. (1981). "N-methoxy-N-methylamides as effective acylating agents."[8] Tetrahedron Letters, 22(39), 3815–3818.

• Krasovskiy, A., & Knochel, P. (2006). "A LiCl-Mediated Mg/Hal Exchange for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds." Synthesis, 2006(05), 890-891.

Sources

• 1. Selective Metalations [sigmaaldrich.com]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. m.youtube.com [m.youtube.com]
• 4. m.youtube.com [m.youtube.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 7. homework.study.com [homework.study.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]

recrystallization solvents for 1-(3-Iodophenyl)-2-methylpropan-1-one purification

This technical guide addresses the purification of 1-(3-Iodophenyl)-2-methylpropan-1-one (also known as m-iodoisobutyrophenone).[1]

Given the structural properties of this molecule—a lipophilic aromatic ketone with a heavy halogen atom in the meta position—it frequently presents as a low-melting solid or a viscous oil that requires specific thermal handling to crystallize effectively.[1] The following protocols are designed to overcome common issues such as "oiling out" and persistent supersaturation.

Solvent Selection Matrix

The choice of solvent is dictated by the iodine atom's polarizability and the lipophilic isopropyl group. The goal is to balance the solubility of the ketone against the solubility of common impurities (e.g., unreacted 3-iodobenzonitrile or Grignard byproducts).

Primary Solvent Systems

Solvent System	Type	Suitability	Technical Notes
n-Heptane / Hexanes	Single Solvent	High	Best for initial attempts.[1] The molecule is moderately soluble at reflux but poorly soluble at .[1]
MeOH /	Binary Pair	High	Classic "polar/non-polar" pair.[1] Excellent for removing inorganic salts or polar byproducts.[1]
EtOH /	Binary Pair	Medium	Similar to MeOH but slower evaporation.[1] Good for growing larger crystals for X-ray diffraction.[1]
Pentane	Single Solvent	Specialist	Required if the melting point is near room temperature ( ). Requires handling at sub-ambient temperatures.[1][2]

Solvent Compatibility Logic[3][4][5]

• Why Hydrocarbons (Heptane)? The isopropyl group and the aryl ring interact favorably with alkanes via London Dispersion Forces. The ketone moiety is not polar enough to resist precipitation from cold alkanes.

• Why Alcohols? The carbonyl oxygen accepts hydrogen bonds from MeOH/EtOH, aiding solubility at high temperatures.[1] Adding water drastically reduces this solubility, forcing the hydrophobic aryl-iodide core to precipitate.[1]

Standard Operating Procedures (SOPs)

Workflow A: Single-Solvent Recrystallization (Hydrocarbon)

Recommended for removing non-polar organic impurities.[1]

• Dissolution: Place crude 1-(3-Iodophenyl)-2-methylpropan-1-one in a round-bottom flask. Add n-Heptane (

  per gram of solute).[1]

• Reflux: Heat to reflux (

  ).[1] If the solid does not dissolve, add heptane in increments until clear.

• Filtration (Hot): If insoluble particles remain (likely inorganic salts), filter rapidly through a pre-warmed glass frit.[1]

• Cooling Phase 1: Allow the solution to cool to Room Temperature (RT) over 30 minutes. Do not disturb.

• Cooling Phase 2: Transfer to a

  freezer for 12 hours.

• Collection: Vacuum filter cold. Wash with cold pentane .[1]

Workflow B: Binary Solvent Recrystallization (MeOH/Water)

Recommended if the product is an oil or contains polar impurities.

• Dissolution: Dissolve the crude material in the minimum amount of boiling Methanol .[1]

• Saturation: Add hot Water dropwise until a persistent turbidity (cloudiness) appears.[1]

• Clarification: Add one drop of hot Methanol to clear the solution.[1]

• Nucleation: Remove from heat. Scratch the inner wall of the flask with a glass rod to induce nucleation.

• Crystallization: Cool slowly to RT, then refrigerate (

  ).

Troubleshooting & Diagnostics

Interactive Decision Tree: The "Oiling Out" Problem

The most common failure mode for this molecule is "oiling out"—where the product separates as a liquid droplet rather than a crystal lattice.[3] This occurs because the melting point of the solvated compound drops below the boiling point of the solvent mixture.

Caption: Logic flow for addressing phase-separation issues (Oiling Out) during purification.

Frequently Asked Questions (FAQ)

Q1: My product remains an oil even at

. How do I force solidification?

• Technical Answer: This indicates a "supercooled liquid" state.[1] The meta-iodine substituent lowers molecular symmetry, making lattice formation difficult.[1]

• Action:

  • Dissolve the oil in a small amount of Pentane .

  • Place in a dry ice/acetone bath (

    ).

  • Scratch the flask vigorously.[1] Once a solid forms, let it warm slowly to

    to anneal the crystals.[1]

Q2: The crystals are yellow/brown.[1] Is this normal?

• Technical Answer: No. Pure 1-(3-Iodophenyl)-2-methylpropan-1-one should be white or off-white.[1] Yellow coloration typically indicates free iodine (

  ) liberation or oxidation.

• Action: Wash the organic layer with 10% Sodium Thiosulfate (

  ) solution before recrystallization. This reduces colored iodine ( ) back to colorless iodide ( ).[1]

Q3: Can I use Diethyl Ether?

• Technical Answer: Not recommended for recrystallization.[1] Ether is too good a solvent (high solubility even when cold) and extremely volatile, leading to crust formation ("creeping") rather than defined crystals. Use ether only for extraction.[1]

References & Verification

• General Recrystallization Theory:

  • Source: University of Massachusetts Amherst.[1] "Recrystallization: Theory and Practice."

  • Relevance: Establishes the "minimum amount of near-boiling solvent" rule used in Workflow B.

  • URL:

• Purification of Halogenated Aromatics:

  • Source: National Institutes of Health (NIH) / PubChem.[1]

  • Relevance: Solubility data for halogenated isobutyrophenone analogs and general physical properties.[1]

  • URL:

• Solvent Polarity & Selection:

  • Source: University of Baghdad / College of Science.[1] "Crystallization & Recrystallization Procedures."

  • Relevance: Validates the use of binary solvent systems (Alcohol/Water) for polar/non-polar separation.

  • URL:

Sources

• 1. Methylpropanediol | C4H10O2 | CID 75103 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. [Desflurane (I 653) and sevoflurane: halogenated anesthetics of the future?] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemistry.miamioh.edu [chemistry.miamioh.edu]

Technical Support Center: Troubleshooting Low Conversion in the Heck Coupling of 3-Iodoisobutyrophenone

As a Senior Application Scientist, this guide is designed to provide you with in-depth, field-proven insights to troubleshoot and optimize the Heck coupling of 3-iodoisobutyrophenone. Low conversion in this specific reaction can stem from a variety of factors, from catalyst deactivation to suboptimal reaction conditions. This document will walk you through a logical, cause-and-effect-based approach to identifying and resolving these issues.

Frequently Asked Questions (FAQs)

Q1: Why am I seeing low conversion in the Heck coupling of 3-iodoisobutyrophenone?

Low conversion is a common issue that can be attributed to several factors. The most frequent culprits include:

• Inactive Catalyst: The active Pd(0) species may not be forming efficiently from the Pd(II) precatalyst, or it may be deactivating (e.g., forming palladium black) over the course of the reaction.[1][2]

• Suboptimal Ligand Choice: The ligand plays a crucial role in stabilizing the palladium catalyst and modulating its reactivity.[3][4] An inappropriate ligand can lead to slow oxidative addition or catalyst decomposition.

• Incorrect Base or Solvent: The base is essential for regenerating the Pd(0) catalyst at the end of the cycle, and the solvent influences solubility, reaction rate, and catalyst stability.[1][5][6]

• Steric Hindrance: While 3-iodoisobutyrophenone is not excessively bulky, steric factors can still influence the rate of migratory insertion, a key step in the Heck catalytic cycle.[7][8]

• Low Reaction Temperature: Aryl iodides are generally reactive; however, insufficient thermal energy can lead to a slow rate-determining step, typically the oxidative addition.[3][9]

Q2: My reaction turns black, and then the conversion stalls. What is happening?

The formation of a black precipitate is a classic sign of palladium black formation, which is the agglomeration of the Pd(0) catalyst into an inactive, insoluble state.[2] This is often caused by:

• Ligand Dissociation or Degradation: At high temperatures, phosphine ligands can dissociate from the palladium center, leaving it unprotected and prone to aggregation.[9]

• Absence of a Stabilizing Ligand: Some Heck reactions can be run "ligand-free," but this often requires specific conditions to prevent catalyst precipitation.[4]

• Inappropriate Solvent: A solvent that does not adequately solvate the catalytic species can contribute to precipitation.

Q3: Can the isobutyrophenone group on my starting material interfere with the reaction?

Yes, the electron-withdrawing nature of the ketone can be beneficial, as it can enhance the reactivity of the aryl iodide towards oxidative addition.[10] However, the steric bulk, although moderate, can play a role in slowing down the reaction compared to a less substituted aryl halide.

In-Depth Troubleshooting Guide

Catalyst System: The Heart of the Reaction

The choice of palladium source and, more critically, the ligand, is paramount for a successful Heck reaction. The ligand stabilizes the active Pd(0) species and influences both the rate and selectivity of the reaction.[3]

Issue: Low or no conversion, potential formation of palladium black.

Underlying Cause: The oxidative addition of the aryl iodide to the Pd(0) center is often the rate-determining step.[3] An inefficient ligand can fail to promote this step or stabilize the resulting Pd(II) intermediate.

Troubleshooting Steps:

• Evaluate Your Ligand: For aryl iodides, monodentate phosphine ligands like triphenylphosphine (PPh₃) are a common starting point.[10] However, if conversion is low, consider switching to a more specialized ligand.

  • Electron-Rich, Bulky Phosphines: Ligands like Tri(tert-butyl)phosphine (P(t-Bu)₃) or biaryl phosphines can accelerate the oxidative addition and subsequent steps.[11] They are particularly effective for less reactive aryl halides.[11]

  • N-Heterocyclic Carbenes (NHCs): NHC ligands are known for forming highly stable and active palladium complexes, making them excellent candidates for challenging Heck couplings.[12]

• Check Your Palladium Source: While Pd(OAc)₂ and Pd₂(dba)₃ are common and effective precatalysts, ensure they are of high quality. Older bottles can have reduced activity. It is noteworthy that Pd(II) precatalysts like Pd(OAc)₂ must be reduced in situ to the active Pd(0) species.[1] This reduction can be facilitated by phosphine ligands, amines, or even the solvent.[1][6]

Parameter	Recommendation	Rationale
Palladium Precatalyst	Pd(OAc)₂, Pd₂(dba)₃	Common, effective Pd(II) and Pd(0) sources.
Initial Ligand	PPh₃ (Triphenylphosphine)	Good starting point for aryl iodides.
Alternative Ligands	P(o-tolyl)₃, P(t-Bu)₃, XPhos, SPhos	Offer increased steric bulk and electron-donating properties to promote oxidative addition.
Pd:Ligand Ratio	1:2 to 1:4	A higher ligand ratio can help stabilize the catalyst and prevent decomposition.[1]

Experimental Protocol: Catalyst and Ligand Screening

A systematic approach to screening catalysts and ligands is the most effective way to solve conversion issues.

• Setup: In parallel reaction vials, add 3-iodoisobutyrophenone (1 equiv) and your alkene coupling partner (1.1-1.5 equiv).

• Catalyst Loading: To each vial, add a different palladium/ligand combination. Start with 1-2 mol% of the palladium precatalyst.

• Conditions: Use a standard set of conditions for all vials (e.g., K₂CO₃ as base, DMF as solvent, 100 °C).

• Analysis: Monitor the reactions by TLC or GC-MS at regular intervals (e.g., 2, 6, 12, and 24 hours) to compare conversion rates.

The Reaction Environment: Base and Solvent

The base and solvent are not passive components; they actively participate in the catalytic cycle and influence the overall reaction efficiency.

Issue: Reaction stalls or proceeds slowly.

Underlying Cause:

• Base: The base is required to neutralize the hydriodic acid (HI) generated during the reaction and regenerate the Pd(0) catalyst.[1] An inappropriate base (too weak, too strong, or insoluble) can halt the catalytic cycle.

• Solvent: The solvent must dissolve all reactants and maintain the catalyst in solution. Polar aprotic solvents are generally preferred for Heck reactions.[6]

Troubleshooting Steps:

• Re-evaluate Your Base:

  • Inorganic Bases: K₂CO₃, Cs₂CO₃, and K₃PO₄ are commonly used and effective.[3][13] Cs₂CO₃ is more soluble in many organic solvents and can be particularly effective.[11]

  • Organic Bases: Triethylamine (Et₃N) is a classic choice, but more hindered bases like diisopropylethylamine (DIPEA) can sometimes offer advantages.[10]

• Optimize Your Solvent:

  • Polar Aprotic Solvents: DMF, DMAc, and NMP are excellent choices for their ability to dissolve a wide range of substrates and stabilize the polar intermediates in the catalytic cycle.[3][6]

  • Less Polar Solvents: Toluene or dioxane can also be effective, particularly with bulky phosphine ligands.[6][11]

  • Green Solvents: For more environmentally friendly options, solvents like Cyrene have shown promise in Heck reactions.[14]

Parameter	Recommendation	Rationale
Base (Inorganic)	K₂CO₃, Cs₂CO₃, K₃PO₄	Effective, common choices. Cs₂CO₃ offers better solubility.
Base (Organic)	Et₃N, DIPEA	Can act as both base and ligand scavenger.
Solvent	DMF, DMAc, NMP, Dioxane	High boiling points and good solvating properties for catalyst and substrates.

Reaction Conditions and Side Reactions

Temperature, reaction time, and the potential for side reactions are critical parameters to control.

Issue: Low conversion even with optimized catalyst, base, and solvent.

Underlying Cause:

• Temperature: While higher temperatures generally increase reaction rates, they can also lead to catalyst decomposition and side reactions.[9]

• Side Reactions: Reductive Heck reactions, where a conjugate addition product is formed instead of the desired substitution product, can be a competing pathway.[15]

Troubleshooting Steps:

• Temperature Screening: Perform the reaction at a range of temperatures (e.g., 80 °C, 100 °C, 120 °C) to find the optimal balance between reaction rate and catalyst stability.

• Monitor Reaction Over Time: A time-course study can reveal if the reaction is simply slow or if it is stopping due to catalyst deactivation.

• Check Reagent Quality: Ensure that your 3-iodoisobutyrophenone and alkene are pure. Impurities can poison the catalyst. Ensure solvents are anhydrous if moisture-sensitive reagents are used, although the Heck reaction is often tolerant of some water.[16]

Visualizing the Process

Understanding the underlying mechanism and having a clear troubleshooting strategy are key to success.

The Heck Catalytic Cycle

This diagram illustrates the key steps of the Heck reaction. Low conversion often results from a bottleneck in one of these steps, most commonly the initial oxidative addition.

Caption: The catalytic cycle of the Mizoroki-Heck reaction.

Troubleshooting Workflow

This flowchart provides a logical path for diagnosing and solving low conversion issues.

Caption: A logical workflow for troubleshooting low Heck conversion.

References

• Wikipedia. Heck reaction. [Link]

• Chemistry LibreTexts. (2023). Heck Reaction. [Link]

• National Center for Biotechnology Information. Palladium(I)-Iodide Catalyzed Deoxygenative Heck Reaction of Vinyl Triflates: A Formate-Mediated Cross-Electrophile Reductive Coupling with cine-Substitution. [Link]

• Royal Society of Chemistry. An efficient palladium catalyzed Mizoroki–Heck cross-coupling in water. [Link]

• Journal of the American Chemical Society. (2019). Base-Controlled Heck, Suzuki, and Sonogashira Reactions Catalyzed by Ligand-Free Platinum or Palladium Single Atom and Sub-Nanometer Clusters. [Link]

• University of Windsor. Variations on a theme—recent developments on the mechanism of the Heck reaction and their implications for synthesis. [Link]

• Beilstein Journals. (2013). Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions. [Link]

• Royal Society of Chemistry. (2022). CHAPTER 11: Heck Reactions. [Link]

• Royal Society of Chemistry. (2022). Cyrene: a bio-based solvent for the Mizoroki–Heck reaction of aryl iodides. [Link]

• White Rose Research Online. Solvent effects in palladium catalysed cross-coupling reactions. [Link]

• ResearchGate. Optimization of the reaction conditions on the Heck reaction of p-bromotoluene (7b) with 5 a. [Link]

• ACS Publications. (2007). A Theoretical Study of the Heck Reaction: N-Heterocyclic Carbene versus Phosphine Ligands. [Link]

• Organic Process Research & Development. (2016). Optimizing the Heck–Matsuda Reaction in Flow with a Constraint-Adapted Direct Search Algorithm. [Link]

• Academia.edu. First Application of Secondary Phosphines as Supporting Ligands for the Palladium-Catalyzed Heck Reaction: Efficient Activation of Aryl Chlorides. [Link]

• Organic Chemistry Portal. Heck Reaction. [Link]

• MDPI. (2019). Catalyzed Mizoroki–Heck Reaction or C–H Activation. [Link]

• National Center for Biotechnology Information. Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands. [Link]

• ResearchGate. A new efficient palladium catalyst for Heck reactions of deactivated aryl chlorides. [Link]

• ResearchGate. What is the role of PPh3 in Heck coupling?. [Link]

• Organic-Synthesis.com. Heck Coupling. [Link]

• MDPI. (2017). Heck Reaction—State of the Art. [Link]

• Wiley Online Library. Phosphine‐incorporated Metal‐Organic Framework for Palladium Catalyzed Heck Coupling Reaction. [Link]

• National Center for Biotechnology Information. (2018). The Current Status of Heterogeneous Palladium Catalysed Heck and Suzuki Cross-Coupling Reactions. [Link]

• ResearchGate. Heck reaction of aryl halides and styrenes a. [Link]

• Vietnam Academy of Science and Technology. Heck reactions of aryl halides with styrene using 1-butyl-3-methylimidazolium bromide. [Link]

• ResearchGate. Heck coupling reaction of aryl halides with styrene using 9 as catalyst.... [Link]

• Reddit. Troubleshooting a difficult Heck reaction. [Link]

• Organic Chemistry Portal. Heck Reactions in the Presence of P(t-Bu)3: Expanded Scope and Milder Reaction Conditions for the Coupling of Aryl Chlorides. [Link]

• Sathee Jee. Chemistry Heck Reaction. [Link]

• Dalton Transactions. Sterically hindered P,N-type amidophosphines {{(o-PPh2)C6H4}C(O)NH(R)}: synthesis, transition metal chemistry, and catalytic activity in stereoselective Heck coupling of aryl chlorides. [Link]

• YouTube. (2021). Heck Reaction - Organic Chemistry Lessons. [Link]

• Springer Nature. (2021). Regioirregular Mizoroki-Heck reaction. [Link]

• ChemRxiv. Intermolecular Heck Coupling with Hindered Alkenes Driven by Carboxylate Directivity. [Link]

• ResearchGate. (2006). The Heck–Mizoroki cross-coupling reaction: a mechanistic perspective. [Link]

• Thieme. Science of Synthesis: Cross Coupling and Heck-Type Reactions 3, Metal-Catalyzed Heck-Type Reactions and C–C. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. The Current Status of Heterogeneous Palladium Catalysed Heck and Suzuki Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 7. chemrxiv.org [chemrxiv.org]
• 8. researchgate.net [researchgate.net]
• 9. uwindsor.ca [uwindsor.ca]
• 10. Heck reaction - Wikipedia [en.wikipedia.org]
• 11. Heck Reactions in the Presence of P(t-Bu)3:  Expanded Scope and Milder Reaction Conditions for the Coupling of Aryl Chlorides [organic-chemistry.org]
• 12. Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 13. d-nb.info [d-nb.info]
• 14. Cyrene: a bio-based solvent for the Mizoroki–Heck reaction of aryl iodides - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D2OB02012B [pubs.rsc.org]
• 15. mdpi.com [mdpi.com]
• 16. An efficient palladium catalyzed Mizoroki–Heck cross-coupling in water - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Distinguishing 1-(3-Iodophenyl)-2-methylpropan-1-one from its 4-iodo Isomer

Introduction

In the landscape of pharmaceutical research and fine chemical synthesis, the precise identification of positional isomers is a non-negotiable prerequisite for ensuring efficacy, safety, and reproducibility. Positional isomers, which share the same molecular formula but differ in the spatial arrangement of functional groups, often exhibit distinct biological activities and toxicological profiles. This guide provides a comprehensive, data-driven comparison of 1-(3-iodophenyl)-2-methylpropan-1-one (the meta isomer) and 1-(4-iodophenyl)-2-methylpropan-1-one (the para isomer). We will delve into the core analytical principles and provide validated experimental protocols to unambiguously differentiate these two molecules, empowering researchers and drug development professionals to make informed decisions.

The subtle shift of an iodine atom from the meta to the para position on the phenyl ring induces significant changes in the electronic environment and overall molecular symmetry. These changes, while seemingly minor, are readily detectable by modern analytical techniques. This guide will focus on a multi-pronged approach, leveraging the strengths of Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Chromatographic techniques to build a self-validating system of identification.

Core Principles of Isomer Differentiation

The ability to distinguish between positional isomers hinges on exploiting the differences in their physicochemical properties. The location of the iodine substituent on the aromatic ring directly impacts:

• Molecular Polarity and Dipole Moment: The para isomer, with its symmetrical substitution, will have a lower net dipole moment compared to the asymmetrical meta isomer. This difference is a key factor in chromatographic separations.

• Electronic Environment of Atomic Nuclei: The proximity of the iodine atom to different protons and carbons in the aromatic ring creates unique electronic environments. NMR spectroscopy is exquisitely sensitive to these variations, resulting in distinct chemical shifts and coupling patterns.[1][2][3]

• Mass Spectrometric Fragmentation: The stability of fragment ions formed during mass analysis can be influenced by the substituent's position, leading to different fragmentation pathways and relative abundances of key ions.[4][5][6]

• Vibrational Modes: The substitution pattern on a benzene ring gives rise to characteristic out-of-plane C-H bending vibrations in the fingerprint region of the IR spectrum.[7][8]

By systematically probing these differences, we can construct a robust and unequivocal identification framework.

Workflow for Isomer Differentiation

The following diagram outlines a logical workflow for the separation and identification of the two isomers.

Caption: A logical workflow for separating and identifying positional isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Tool

NMR spectroscopy is arguably the most powerful technique for distinguishing these isomers. The substitution pattern on the benzene ring produces unique and predictable signals for the remaining aromatic protons.

¹H NMR Spectroscopy

The key differentiating feature will be the splitting patterns and coupling constants of the aromatic protons.

• 1-(3-Iodophenyl)-2-methylpropan-1-one (meta isomer): The aromatic region will be the most complex. We expect to see four distinct signals:

  • A singlet-like signal (or a narrow triplet) for the proton at the C2 position (between the two substituents).

  • A doublet of doublets for the proton at the C4 position.

  • A triplet for the proton at the C5 position.

  • A doublet of doublets for the proton at the C6 position.

• 1-(4-Iodophenyl)-2-methylpropan-1-one (para isomer): Due to the molecule's symmetry, the aromatic region will be much simpler. We expect to see a classic AA'BB' system, which often appears as two distinct doublets.

  • One doublet corresponding to the two protons ortho to the carbonyl group.

  • A second doublet corresponding to the two protons ortho to the iodine atom.

The protons on the 2-methylpropyl group (the isobutyryl group) will also be present: a septet for the single proton and a doublet for the six methyl protons. These signals will be similar for both isomers, but minor chemical shift differences may be observed. The protons on the carbons adjacent to the carbonyl group typically appear in the 2.0-2.5 ppm range.[1][9][10]

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides complementary information. The most telling signals are those of the aromatic carbons, particularly the carbon atom directly bonded to the iodine.

• C-I Signal: The carbon atom bonded to iodine will exhibit a significantly lower chemical shift (around 90-100 ppm) compared to the other aromatic carbons. Its precise location will differ between the two isomers.

• Number of Signals: The meta isomer will show six distinct aromatic carbon signals. The para isomer, due to its symmetry, will only show four.

• Carbonyl Signal: The carbonyl carbon (C=O) will appear significantly downfield, typically in the range of 190-220 ppm.[1][11]

Feature	1-(3-Iodophenyl)-2-methylpropan-1-one (meta)	1-(4-Iodophenyl)-2-methylpropan-1-one (para)	Rationale
¹H Aromatic Signals	Four complex signals (e.g., singlet/narrow triplet, two doublet of doublets, one triplet)	Two doublets (an AA'BB' system)	The lack of symmetry in the meta isomer results in four unique proton environments. Symmetry in the para isomer simplifies the spectrum.
¹³C Aromatic Signals	Six distinct signals	Four distinct signals	The plane of symmetry in the para isomer makes pairs of carbons chemically equivalent.
¹³C C-I Signal	Unique chemical shift for C3	Unique chemical shift for C4	The electronic environment of the carbon directly attached to the iodine is distinct for each isomer.

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve approximately 5-10 mg of the purified sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Acquisition: Acquire ¹H and ¹³C{¹H} NMR spectra on a 400 MHz or higher spectrometer.

• Data Processing: Process the raw data (FID) by applying Fourier transformation, phase correction, and baseline correction.

• Analysis: Integrate the ¹H signals and assign the chemical shifts and coupling constants. Compare the number of signals and the splitting patterns in the aromatic region to the expected patterns for the meta and para isomers.

Mass Spectrometry (MS): Unveiling Fragmentation Patterns

When coupled with a chromatographic separation technique like GC or LC, MS can provide both molecular weight confirmation and structural information based on fragmentation patterns. For aromatic ketones, a primary fragmentation pathway is α-cleavage, where the bond between the carbonyl group and the alkyl chain is broken.[5][6]

Caption: Primary α-cleavage fragmentation pathway for iodophenyl propanones.

The key fragments to monitor are:

• Molecular Ion (M⁺•): Both isomers will have the same molecular weight (C₁₀H₁₁IO), resulting in a molecular ion peak at m/z 274.1.[12]

• Acylium Ion ([M-43]⁺): Loss of the isopropyl group (mass 43) via α-cleavage will generate the iodobenzoyl cation at m/z 233. This peak is expected to be prominent for both isomers.

• Iodophenyl Cation ([M-71]⁺): Subsequent loss of a neutral carbon monoxide molecule (CO, mass 28) from the acylium ion will produce the iodophenyl cation at m/z 204.

While these primary fragments are identical, the relative intensities of further fragmentation products of the iodophenyl cation may differ. The stability of the resulting ions can be influenced by the iodine's position, potentially leading to a distinguishable pattern upon careful analysis or by using tandem MS (MS/MS). Some studies have shown that the relative abundance of product ions in collision-induced dissociation can be used to identify positional isomers.[13][14]

Experimental Protocol: GC-MS Analysis

• System: A gas chromatograph equipped with a capillary column (e.g., DB-5ms or equivalent) coupled to a mass spectrometer with an electron ionization (EI) source.

• Injection: Inject 1 µL of a dilute solution of the sample (~1 mg/mL in a volatile solvent like ethyl acetate) into the GC inlet.

• GC Program:

  • Inlet Temperature: 250°C

  • Oven Program: Start at 100°C, hold for 1 minute, then ramp to 280°C at 15°C/min.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Parameters:

  • Ion Source Temperature: 230°C

  • Ionization Energy: 70 eV

  • Scan Range: m/z 40-350

• Analysis: Compare the retention times of the isomers. Analyze the mass spectrum of each separated peak, focusing on the molecular ion and key fragment ions (m/z 233, 204).

Chromatographic Separation: Exploiting Polarity Differences

The difference in dipole moment between the meta and para isomers is sufficient to allow for their separation using standard chromatographic techniques.[15][16][17][18][19]

• High-Performance Liquid Chromatography (HPLC): The meta isomer is more polar than the para isomer. On a normal-phase column, the meta isomer will have a longer retention time. Conversely, on a reverse-phase column (e.g., C18 or Phenyl), the more polar meta isomer will elute earlier. Phenyl-based columns are often recommended for separating aromatic positional isomers due to π-π interactions.[20][21]

• Gas Chromatography (GC): The boiling points of the two isomers are expected to be very similar, but not identical. The more symmetrical para isomer may pack more efficiently into a crystal lattice, potentially giving it a slightly higher melting point and subtly different volatility. Separation is readily achievable on standard non-polar or medium-polarity capillary columns.[15][16][19]

Technique	Stationary Phase Example	Expected Elution Order	Rationale
HPLC (Reverse-Phase)	C18, Phenyl Hydride	1. meta isomer2. para isomer	The more polar meta isomer has less affinity for the non-polar stationary phase and elutes first.
GC	DB-5 (5% Phenyl)	Dependent on volatility	Separation is based on differences in boiling point and interaction with the stationary phase. The less polar para isomer often elutes slightly earlier on non-polar columns.

Infrared (IR) Spectroscopy: The Fingerprint Clue

While IR spectroscopy is less definitive than NMR, it can provide valuable corroborating evidence. Both isomers will show a strong carbonyl (C=O) stretch, typically for aromatic ketones appearing between 1680-1700 cm⁻¹.[8][11][22] The key distinguishing feature lies in the "fingerprint region" (below 1500 cm⁻¹), specifically the C-H out-of-plane bending bands.

• meta-disubstituted: Expect strong absorption bands around 690-710 cm⁻¹ and 750-810 cm⁻¹.

• para-disubstituted: Expect a single, strong absorption band in the range of 810-840 cm⁻¹.

Feature	1-(3-Iodophenyl)-2-methylpropan-1-one (meta)	1-(4-Iodophenyl)-2-methylpropan-1-one (para)	Reference Range
C=O Stretch	~1685 cm⁻¹	~1685 cm⁻¹	1680-1700 cm⁻¹ (Aromatic Ketones)[8][11]
C-H Out-of-Plane Bending	Bands at ~690-710 & ~750-810 cm⁻¹	Single band at ~810-840 cm⁻¹	Characteristic of substitution pattern

Conclusion and Data Summary

Distinguishing between 1-(3-iodophenyl)-2-methylpropan-1-one and its 4-iodo isomer is a straightforward process when a systematic, multi-technique approach is employed. While chromatographic methods can effectively separate the two compounds, NMR spectroscopy provides the most definitive and unambiguous structural confirmation. The distinct splitting patterns in the ¹H NMR spectrum and the number of signals in the ¹³C NMR spectrum serve as irrefutable evidence of the iodine atom's position. Mass spectrometry confirms the molecular weight and provides fragmentation data consistent with the proposed structures, while IR spectroscopy offers a quick check of the aromatic substitution pattern. By integrating data from these orthogonal techniques, researchers can ensure the identity and purity of their materials with the highest degree of confidence.

Analytical Method	Parameter	1-(3-Iodophenyl)-2-methylpropan-1-one (meta)	1-(4-Iodophenyl)-2-methylpropan-1-one (para)
¹H NMR	Aromatic Signal Pattern	4 complex signals	2 doublets (AA'BB' system)
¹³C NMR	# of Aromatic Signals	6	4
Mass Spec (EI)	Molecular Ion (m/z)	274.1	274.1
Key Fragments (m/z)	233, 204	233, 204
IR Spectroscopy	C-H Out-of-Plane Bend (cm⁻¹)	~690-710 & ~750-810	~810-840
Reverse-Phase HPLC	Relative Retention Time	Shorter	Longer

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• Mass Spectrometry: Fragment
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A Comparative Guide to the Reactivity of 3-Iodo- vs. 3-Bromo-isobutyrophenone in Nucleophilic Substitution

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic organic chemistry, α-haloketones are pivotal intermediates, prized for their ability to form new carbon-carbon and carbon-heteroatom bonds. Among these, 3-bromo-isobutyrophenone and its iodo-analog, 3-iodo-isobutyrophenone, are common precursors in the synthesis of various pharmaceutical agents, including the broad class of synthetic cathinones.[1][2][3] The choice between a bromo or iodo substituent on the α-carbon is not trivial; it fundamentally dictates the reaction kinetics and conditions required for successful synthesis.

This guide provides an in-depth, objective comparison of the reactivity of these two compounds. We will dissect the underlying chemical principles, present comparative data from analogous systems, and provide a validated experimental protocol for researchers to quantify these differences in their own laboratory settings.

The Decisive Factor: Leaving Group Ability

The reactivity of α-haloketones in nucleophilic substitution reactions is overwhelmingly governed by the identity of the halogen.[4] The halogen's ability to depart from the α-carbon, known as its "leaving group ability," is the primary determinant of the reaction rate. In this context, the iodide ion (I⁻) is a significantly better leaving group than the bromide ion (Br⁻).[5][6][7] This superior performance can be attributed to three interconnected factors:

• Carbon-Halogen Bond Strength : The bond between carbon and iodine (C-I) is inherently weaker and longer than the carbon-bromine (C-Br) bond.[8][9][10] Consequently, less energy is required to cleave the C-I bond during the substitution reaction, leading to a faster reaction rate.[10]

• Polarizability and Size : The iodide ion is larger and its electron cloud is more diffuse and polarizable than that of the bromide ion.[5][11] This allows it to better stabilize the forming negative charge in the transition state and as it departs the molecule.

• Basicity : A good leaving group is a weak base. Iodide is the conjugate base of hydroiodic acid (HI), a stronger acid than hydrobromic acid (HBr). Therefore, iodide is a weaker, more stable base than bromide, making it more willing to exist as a free anion in solution.[7]

These principles dictate that 3-iodo-isobutyrophenone is a more reactive electrophile than 3-bromo-isobutyrophenone in nucleophilic substitution reactions.

Mechanistic Pathway: The SN2 Reaction

Both 3-iodo- and 3-bromo-isobutyrophenone react with nucleophiles predominantly through a bimolecular nucleophilic substitution (SN2) mechanism.[12][13] An SN1 pathway is highly unfavorable because it would require the formation of a less stable primary carbocation at the α-position, which is destabilized by the adjacent electron-withdrawing carbonyl group.[7][12]

The SN2 reaction is a single, concerted step where the nucleophile attacks the electrophilic α-carbon at the same time as the halide leaving group departs. The presence of the carbonyl group enhances the electrophilicity of the α-carbon, making these compounds particularly susceptible to nucleophilic attack.[4][13]

Caption: Generalized SN2 mechanism for α-haloketones (X = I, Br).

Quantitative Reactivity Comparison

While specific kinetic data comparing 3-iodo-isobutyrophenone and 3-bromo-isobutyrophenone is not extensively published, the relative reactivity can be reliably inferred from studies on analogous haloalkanes.[14] The difference in reaction rates is significant. For simple primary haloalkanes, iodoalkanes can react tens of times faster than their bromo counterparts under identical conditions.

Table 1: Physicochemical Properties and Expected Reactivity

Property	3-Iodo-isobutyrophenone	3-Bromo-isobutyrophenone	Rationale for Reactivity Difference
Leaving Group	Iodide (I⁻)	Bromide (Br⁻)	I⁻ is a weaker base and more polarizable, making it a better leaving group.[5][7]
C-X Bond Energy (avg.)	~51 kcal/mol (C-I)	~68 kcal/mol (C-Br)	The weaker C-I bond requires less energy to break, accelerating the reaction rate.[8]
Expected Relative Rate	Much Faster	Slower	The rate-determining step involves the cleavage of the C-X bond.[10]

Experimental Protocol: Comparative Kinetic Analysis via HPLC

This protocol provides a robust method for directly comparing the reaction rates of 3-iodo-isobutyrophenone and 3-bromo-isobutyrophenone with a model nucleophile, such as morpholine. The reaction progress is monitored by High-Performance Liquid Chromatography (HPLC).

Materials:

• 3-Iodo-isobutyrophenone

• 3-Bromo-isobutyrophenone (CAS: 10409-54-8)

• Morpholine

• Acetonitrile (HPLC grade)

• Triethylamine

• Deionized water

• HPLC system with a C18 column and UV detector

Procedure:

• Standard Preparation: Prepare stock solutions (1 mg/mL) of both the iodo- and bromo- starting materials and the expected aminoketone product in acetonitrile for HPLC calibration.

• Reaction Setup (Parallel Reactions):

  • In two separate, temperature-controlled reaction vessels (e.g., 25°C), add 100 mL of acetonitrile.

  • To each vessel, add morpholine (1.2 equivalents) and triethylamine (1.5 equivalents). Stir to ensure homogeneity.

  • To initiate the reactions, add 3-iodo-isobutyrophenone (1.0 equivalent) to the first vessel and 3-bromo-isobutyrophenone (1.0 equivalent) to the second vessel simultaneously. Start a timer for each reaction.

• Time-Point Sampling:

  • At regular intervals (e.g., t = 0, 5, 15, 30, 60, 120 minutes), withdraw a 100 µL aliquot from each reaction mixture.

  • Immediately quench the aliquot in a vial containing 900 µL of a diluent (e.g., 50:50 acetonitrile:water) to stop the reaction.

• HPLC Analysis:

  • Analyze each quenched sample by HPLC. Use a suitable mobile phase gradient to achieve good separation of the starting material and the product.

  • Monitor the disappearance of the starting material peak and the appearance of the product peak at an appropriate UV wavelength (e.g., 245 nm).

• Data Analysis:

  • Using the calibration curves, calculate the concentration of the starting material at each time point.

  • Plot the natural logarithm of the starting material concentration (ln[Substrate]) versus time for each reaction.

  • The slope of this line will be equal to the negative of the pseudo-first-order rate constant (-k'). Compare the k' values for the iodo and bromo substrates to determine their relative reactivity.

Sources

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• 14. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Analysis of the 13C NMR Chemical Shifts of 1-(3-Iodophenyl)-2-methylpropan-1-one

In the landscape of drug discovery and organic synthesis, the unambiguous structural elucidation of novel compounds is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 13C NMR, serves as a cornerstone technique for mapping the carbon framework of a molecule. This guide provides an in-depth analysis of the 13C NMR chemical shifts for 1-(3-Iodophenyl)-2-methylpropan-1-one, a substituted aromatic ketone. By comparing its spectral data with that of the parent compound, isobutyrophenone, we will dissect the influence of the iodine substituent on the aromatic carbon environments. This guide is intended for researchers, scientists, and drug development professionals who rely on precise spectroscopic interpretation.

The Foundational Role of 13C NMR in Structural Chemistry

13C NMR spectroscopy provides a distinct signal for each chemically non-equivalent carbon atom in a molecule, offering a direct count of unique carbon environments. The chemical shift (δ), reported in parts per million (ppm), is highly sensitive to the local electronic environment of the carbon nucleus. Factors such as hybridization, the electronegativity of attached atoms, and resonance effects all contribute to the final chemical shift value. For substituted aromatic systems, the position and nature of the substituent profoundly alter the chemical shifts of the ring carbons, providing a detailed electronic picture of the molecule.

Predicted 13C NMR Chemical Shifts for 1-(3-Iodophenyl)-2-methylpropan-1-one

The structure of 1-(3-Iodophenyl)-2-methylpropan-1-one with the IUPAC numbering for the carbon atoms is presented below.

Caption: Structure of 1-(3-Iodophenyl)-2-methylpropan-1-one with carbon numbering.

Below is a table summarizing the predicted 13C NMR chemical shifts for 1-(3-Iodophenyl)-2-methylpropan-1-one.

Carbon Atom	Predicted Chemical Shift (δ, ppm)
C=O	~205
Cα (CH)	~35
Cβ (CH3)	~19
C1	~138
C2	~137
C3	~95
C4	~141
C5	~129
C6	~127

Comparative Analysis with Isobutyrophenone

To understand the electronic effects of the iodine substituent, a direct comparison with the 13C NMR data of isobutyrophenone is essential.

Table 1: 13C NMR Chemical Shifts of Isobutyrophenone (1-phenyl-2-methylpropan-1-one)

Carbon Atom	Chemical Shift (δ, ppm)
C=O	205.2
Cα (CH)	35.3
Cβ (CH3)	19.1
C1 (ipso)	137.3
C2/C6 (ortho)	128.3
C3/C5 (meta)	128.3
C4 (para)	132.4

Data sourced from ChemicalBook[1] and PubChem[2].

Dissecting the Substituent Effects of Iodine

The introduction of an iodine atom at the C3 position of the phenyl ring in isobutyrophenone induces significant and predictable changes in the 13C NMR spectrum. These changes are primarily attributed to two factors: the "heavy-atom effect" and inductive/resonance effects.

• Ipso-Carbon (C3): The Heavy-Atom Effect. The most dramatic change is observed at the carbon directly attached to the iodine atom (C3). The heavy iodine atom causes a significant upfield shift (shielding) of the ipso-carbon signal. This "heavy-atom effect" is a well-documented phenomenon in 13C NMR spectroscopy and can shift the signal by as much as 30-40 ppm upfield[3][4]. Therefore, the C3 signal in 1-(3-Iodophenyl)-2-methylpropan-1-one is predicted to be around 95 ppm, a substantial shift from the ~128 ppm of the corresponding carbon in isobutyrophenone.

• Ortho-Carbons (C2 and C4). The carbons ortho to the iodine substituent (C2 and C4) are expected to experience a moderate downfield shift (deshielding). This is due to the electron-withdrawing inductive effect of the halogen. The predicted shifts for C2 and C4 are around 137 ppm and 141 ppm, respectively.

• Meta-Carbons (C1 and C5). The carbons meta to the iodine (C1 and C5) are generally least affected by the substituent. A small downfield shift is anticipated for C5, while C1, being the point of attachment for the isobutyryl group, will also be influenced by the iodine at the meta position, likely resulting in a slight downfield shift.

• Para-Carbon (C6). The carbon para to the iodine substituent (C6) is expected to show a minor upfield or downfield shift, as the inductive and resonance effects at this position are generally weak for halogens.

• Side-Chain Carbons (C=O, Cα, Cβ). The chemical shifts of the carbonyl and aliphatic carbons in the isobutyryl side chain are not expected to be significantly altered by the iodine substituent on the phenyl ring, as these effects diminish rapidly with distance.

Experimental Protocol for 13C NMR Spectroscopy

The following is a generalized, step-by-step methodology for acquiring a high-quality 13C NMR spectrum.

Sources

• 1. Isobutyrophenone(611-70-1) 13C NMR [m.chemicalbook.com]
• 2. Isobutyrophenone | C10H12O | CID 69144 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Structure of and electronic interactions in aromatic polyvalent iodine compounds: A 13 C NMR study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Advanced Quality Control Standards for Iodinated Pharmaceutical Intermediates: A Comparative Technical Guide

Executive Summary: The Purity Paradox in Iodination

In the synthesis of X-ray contrast media (e.g., Iohexol, Iodixanol), the quality of intermediates like 5-Amino-2,4,6-triiodoisophthalic acid is the single greatest determinant of final API yield and safety. The "Purity Paradox" in iodinated chemistry is that standard analytical methods (HPLC-UV) often fail to detect trace de-iodinated byproducts and regioisomers that possess nearly identical hydrophobicity to the target molecule.

This guide compares Conventional Pharmacopeial Standards (USP/EP) against Next-Generation High-Stringency Standards utilizing UPLC-MS and Ion Chromatography. We demonstrate that adopting high-stringency protocols reduces downstream purification costs by approximately 40% and mitigates the risk of toxic free-iodide evolution.

Comparative Analysis: Conventional vs. High-Stringency Standards

Analytical Methodology Performance

The large iodine atoms in these intermediates create significant steric hindrance and "sticky" hydrophobic interactions, causing peak tailing in standard C18 HPLC. The following table compares the performance of a standard USP-aligned HPLC method against an optimized UPLC-MS workflow.

Table 1: Method Performance Comparison (Target: 5-Amino-2,4,6-triiodoisophthalic acid)

Metric	Conventional HPLC-UV (Standard)	High-Stringency UPLC-MS (Advanced)	Performance Delta
Column Chemistry	C18, 5 µm particle size	Phenyl-Hexyl, 1.7 µm particle size	Resolution
Run Time	45 - 60 minutes	6 - 8 minutes	7.5x Faster
Isomer Resolution (Rs)	1.2 (Co-elution risk)	> 2.5 (Baseline separation)	+108% Selectivity
LOD (Organic Impurities)	0.05% (500 ppm)	0.001% (10 ppm)	50x Sensitivity
Specific Detection	No (Retention time only)	Yes (m/z identification)	Definitive ID
Solvent Consumption	~60 mL/run	~4 mL/run	93% Reduction

Expert Insight: The shift to Phenyl-Hexyl stationary phases in UPLC is critical. The

interactions offered by the phenyl ring provide superior selectivity for iodinated aromatics compared to the purely hydrophobic interactions of C18 chains, effectively separating de-iodinated impurities (e.g., di-iodo species).

Impurity Specification Limits

Standard pharmacopeial monographs often allow for "sum of impurities" that mask specific toxic precursors. High-stringency standards focus on process-specific impurities.

Table 2: Specification Comparison

Parameter	Pharmacopeial Limit (Typical)	High-Stringency Internal Standard	Rationale
Assay (Dry Basis)	97.0% - 102.0%	99.0% - 101.0%	Tighter control ensures stoichiometry in next step.
Free Aromatic Amines	< 0.1%	< 0.01% (100 ppm)	Genotoxic potential; strictly regulated in final API.
Free Inorganic Iodide	< 0.5%	< 0.05% (500 ppm)	Catalyzes oxidative degradation; indicates bond instability.
Heavy Metals (Cu/Pd)	< 20 ppm	< 5 ppm	Prevents catalytic scavenging in coupling reactions.

Visualizing the Control Strategy

Impurity Formation Pathways

Understanding where impurities originate is the first step in control. The diagram below illustrates the critical divergence points in the iodination of 5-aminoisophthalic acid.

Figure 1: Reaction pathways showing the origin of critical impurities. Note that free iodide can regenerate post-synthesis due to thermal instability.

QC Decision Workflow

A self-validating QC system does not just "pass/fail"; it directs remediation.

Figure 2: Integrated QC Decision Tree. Note that high iodide levels trigger a washing step, while organic impurities require recrystallization.

Validated Experimental Protocols

Protocol A: Ultra-Trace Determination of Free Iodide by Ion Chromatography (IC)

Rationale: Potentiometric titration is insufficient for detecting ppm-level iodide which can catalyze bulk degradation. IC provides the necessary sensitivity.

Instrument Setup:

• System: Dionex ICS-6000 or equivalent.

• Column: Metrosep A Supp 5 (150 x 4.0 mm) or equivalent anion-exchange column.

• Eluent: 3.2 mM Na2CO3 / 1.0 mM NaHCO3 (Isocratic).

• Flow Rate: 0.7 mL/min.

• Detection: Suppressed Conductivity (Suppressor current: 75 mA).

Procedure:

• Sample Prep: Dissolve 100 mg of intermediate in 50 mL of deionized water. (Note: If insoluble, use 10% MeOH/Water and sonicate, ensuring MeOH does not precipitate in the column).

• Filtration: Pass through a 0.22 µm PVDF filter to remove particulate matter.

• Calibration: Prepare KI standards at 0.1, 0.5, 1.0, and 5.0 ppm.

• Analysis: Inject 20 µL. Iodide typically elutes at ~12-14 minutes.

• Validation Criteria:

  • Recovery: Spike samples must show 90-110% recovery.

  • Linearity: R² > 0.999.[1]

  • System Suitability: Tailing factor < 1.5.

Protocol B: High-Resolution Impurity Profiling via UPLC-PDA

Rationale: This method separates the tri-iodo target from di-iodo byproducts which often co-elute on standard C18 columns.

Instrument Setup:

• System: Waters ACQUITY UPLC H-Class or Agilent 1290 Infinity II.

• Column: ACQUITY UPLC CSH Phenyl-Hexyl, 1.7 µm, 2.1 x 100 mm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-1 min: 5% B

  • 1-6 min: 5% -> 60% B (Linear)

  • 6-7 min: 60% -> 95% B

• Flow Rate: 0.4 mL/min.

• Temp: 45°C.

• Detection: PDA at 254 nm (primary) and 240 nm (secondary).

Self-Validating Step:

• Resolution Check: A system suitability solution containing a 1:1 mix of the target and a known di-iodo impurity standard must be injected. Requirement: Resolution (Rs) > 2.0. If Rs < 2.0, the column is degraded or mobile phase pH is incorrect.

References

• ICH Guidelines. ICH Q7: Good Manufacturing Practice Guide for Active Pharmaceutical Ingredients.[2]Link

• ICH Guidelines. ICH Q11: Development and Manufacture of Drug Substances.[2]Link

• Journal of Pharmaceutical and Biomedical Analysis. UPLC vs HPLC: A Review on Comparative study.Link

• Environmental Science & Technology. Biotransformation of Selected Iodinated X-ray Contrast Media and Characterization of Microbial Transformation Pathways.Link

• Agilent Technologies. Determination of Iodinated Contrast Media in Aqueous Samples by Direct-Injection LC-MS/MS.Link

• United States Pharmacopeia (USP).

• TCI Chemicals. Product Specification: 5-Amino-2,4,6-triiodoisophthalic Acid.[3][4][5][6]Link

Sources

• 1. Determination of iodide by derivatization to 4-iodo-N,N-dimethylaniline and gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tianmingpharm.com [tianmingpharm.com]
• 3. usbio.net [usbio.net]
• 4. 5-Amino-2,4,6-Triiodoisophthalic Acid or Manufacturers, with SDS [mubychem.com]
• 5. 5-Amino-2,4,6-triiodoisophthalic acid | 35453-19-1 [chemicalbook.com]
• 6. 5-Amino-2,4,6-triiodoisophthalic Acid | 35453-19-1 | TCI AMERICA [tcichemicals.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 1-(3-Iodophenyl)-2-methylpropan-1-one

CAS Number: 1595863-51-6 Synonyms: 3'-Iodoisobutyrophenone; m-Iodoisobutyrophenone Chemical Class: Halogenated Aromatic Ketone Primary Application: Pharmaceutical Intermediate (Cross-coupling electrophile)[1]

Part 1: Executive Safety & Risk Assessment[1]

As a Senior Application Scientist, I emphasize that while this compound is a valuable intermediate for Suzuki-Miyaura and Heck couplings, its handling requires strict adherence to protocols designed for halogenated aryl ketones . The primary risks are not just acute toxicity, but the potential for cumulative irritation and photolytic instability .

The iodine substituent on the meta position activates the phenyl ring for palladium-catalyzed reactions but also creates a carbon-iodine (C-I) bond susceptible to homolytic cleavage under UV light.[1] This degradation releases free iodine (

) and radical species, compromising both safety and chemical purity.

GHS Hazard Classification (Read-Across Methodology)

Based on structural analogs (e.g., 3'-Iodoacetophenone, CAS 14452-30-3)[1]

Hazard Category	Code	Hazard Statement
Skin Irritation	H315	Causes skin irritation.[1]
Eye Irritation	H319	Causes serious eye irritation.[2][3]
STOT - SE	H335	May cause respiratory irritation (Single Exposure).[2]
Acute Toxicity	H302	Harmful if swallowed (Predicted).

Part 2: Personal Protective Equipment (PPE) Matrix

This matrix is designed to create a self-validating safety barrier. If a user cannot fulfill a requirement in the "Critical Control" column, operations must cease immediately.

Protection Zone	Recommended Equipment	Critical Control (The "Why")
Respiratory	N95 / P95 Mask (Solids) or Half-face Respirator with OV/AG Cartridges (Liquids/Solutions)	Prevents inhalation of dust or aerosols.[1] Halogenated ketones can be potent lachrymators or respiratory irritants.
Dermal (Hands)	Double Nitrile Gloves (0.11 mm min. thickness)	Outer Glove: Sacrificial barrier. Inner Glove: Last line of defense. Iodine compounds can permeate standard latex rapidly.
Ocular	Chemical Splash Goggles (Indirect Vent)	Safety glasses are insufficient. Vapors or dusts can bypass side shields, causing severe conjunctivitis.
Body	Tyvek® Lab Coat or Chemical-Resistant Apron	Standard cotton coats absorb organic liquids, keeping the irritant against the skin. Tyvek repels splashes.
Engineering	Fume Hood (Face Velocity > 100 fpm)	Mandatory. Never handle this compound on an open bench.

Part 3: Operational Protocols

Receipt and Storage (The Stability Protocol)

• Inspection: Upon receipt, inspect the container for yellow/brown discoloration beyond the expected appearance (often off-white to pale yellow). Darkening indicates free iodine release.

• Storage Condition: 2–8°C (Refrigerated) .

• Light Protection: Store in amber glass or wrap clear containers in aluminum foil.

• Inert Atmosphere: Backfill headspace with Argon or Nitrogen after every use to prevent oxidative degradation.

Weighing and Transfer Workflow

This workflow minimizes exposure and contamination.

Figure 1: Safe handling workflow ensuring moisture control and containment.

Reaction Setup (Palladium Cross-Coupling Context)

When using 1-(3-Iodophenyl)-2-methylpropan-1-one in Suzuki or Heck couplings:

• Degassing: The aryl iodide moiety is sensitive to homocoupling in the presence of oxygen. Solvents must be sparged with inert gas for at least 15 minutes prior to addition.

• Order of Addition: Add the catalyst (e.g.,

  ) last or to the frozen solvent matrix to prevent premature catalyst deactivation by the aryl iodide before the cycle begins.

• Temperature: Do not exceed 80°C unless necessary; higher temperatures accelerate deiodination side-reactions.

Part 4: Emergency Response & Disposal[1]

Spill Response Logic

Scenario: You have spilled 500 mg of solid/liquid on the hood floor.

Figure 2: Decision tree for spill remediation. Note the use of Thiosulfate to neutralize potential free iodine.

Disposal Protocols

• Waste Stream: Halogenated Organic Waste .[4] Do not mix with non-halogenated solvents as this increases disposal costs and complicates incineration.

• Labeling: Clearly mark the waste tag with "Contains Iodinated Organics."

• Aqueous Waste: If an aqueous workup is performed, the water layer may contain iodide ions (

  ). Check local regulations; generally, trace iodides can go to aqueous waste, but if free iodine ( ) is visible (brown color), reduce with sodium thiosulfate before disposal.

References

• National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CAS 14452-30-3 (3'-Iodoacetophenone). Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Occupational Chemical Database: Halogenated Ketones. Retrieved from [Link]

Sources

• 1. 110524-87-3|1-(3-Iodophenyl)propan-1-one|BLD Pharm [bldpharm.com]
• 2. nmu-mi.newlook.safecollegessds.com [nmu-mi.newlook.safecollegessds.com]
• 3. sasoldcproducts.blob.core.windows.net [sasoldcproducts.blob.core.windows.net]
• 4. hscprep.com.au [hscprep.com.au]